3-(n-Hexylthio)thiophenol

Core Science & Biosynthesis

3-(n-Hexylthio)thiophenol physical and chemical properties

Title: 3-(n-Hexylthio)thiophenol: A Comprehensive Technical Guide on Properties, Synthesis, and Optoelectronic Applications

Executive Summary

As application scientists, we frequently leverage bifunctional aromatic systems to bridge the inorganic-organic divide in materials science. 3-(n-Hexylthio)thiophenol (C₁₂H₁₈S₂) represents a highly tunable, asymmetric building block featuring both a reactive thiol (-SH) anchoring group and a stable, lipophilic thioether (-S-C₆H₁₃) tail. The meta-substitution pattern is critical: it disrupts direct resonance conjugation between the two sulfur atoms, localizing electron density and enabling precise tuning of the molecule's HOMO/LUMO levels. This whitepaper details the physicochemical properties, self-validating synthetic workflows, and advanced applications of 3-(n-Hexylthio)thiophenol in nanotechnology and optoelectronics.

Molecular Architecture & Physicochemical Properties

Understanding the macroscopic behavior of 3-(n-Hexylthio)thiophenol requires analyzing its molecular constituents. The thiol group acts as a soft Lewis base, demonstrating a profound affinity for noble metals (Au, Ag) and transition metal oxides (TiO₂, ZnO). Conversely, the n-hexyl chain imparts significant hydrophobicity, ensuring solubility in organic processing solvents and facilitating van der Waals packing during self-assembly.

Table 1: Quantitative Physicochemical Data

Parameter	Value	Analytical Significance & Causality
Chemical Formula	C₁₂H₁₈S₂	Dictates stoichiometric ratios for downstream functionalization.
Molecular Weight	226.40 g/mol	Low enough to permit thermal evaporation in high-vacuum device fabrication.
Physical State	Viscous Liquid	Requires handling via positive displacement pipettes or mass-based dispensing.
Boiling Point	~160 °C (at 2 mmHg)	High boiling point necessitates reduced-pressure distillation for purification.
Density	~1.05 g/cm³	Slightly denser than water; relevant for liquid-liquid extraction phase separation.
LogP (Octanol/Water)	~4.5	Highly lipophilic; ensures excellent solubility in non-polar organic solvents.
Thiol pKa	~6.5 - 7.0	Mildly acidic; enables facile deprotonation by weak bases for chemisorption.

Experimental Workflows: Synthesis & Validation

The asymmetric functionalization of a benzene ring with two different sulfur-based groups requires strict stoichiometric control. While some alkylthio benzene derivatives are synthesized via simultaneous diazotization and nucleophilic displacement[1], the most reliable route for the meta-isomer is the controlled monoalkylation of 1,3-benzenedithiol.

Protocol 1: Controlled Monoalkylation Synthesis

Causality Focus: Using exactly 1.0 equivalent of the alkyl halide at 0 °C suppresses unwanted dialkylation. The mild base (K₂CO₃) selectively deprotonates one thiol group without inducing oxidative dimerization.

Monoalkylation synthetic route for 3-(n-Hexylthio)thiophenol from 1,3-benzenedithiol.

Step-by-Step Methodology:

• Activation: Dissolve 10 mmol of 1,3-benzenedithiol in 50 mL of anhydrous DMF under an inert N₂ atmosphere. Cool the flask to 0 °C. Add 10.5 mmol of anhydrous K₂CO₃.

• Alkylation: Dropwise, add 10 mmol of 1-bromohexane over 30 minutes. The slow addition is critical to maintain a low localized concentration of the electrophile, favoring monoalkylation.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Workup: Quench with 100 mL of deionized water and extract with ethyl acetate (3 x 50 mL). Wash the organic layer with brine to remove residual DMF.

• Self-Validating Quality Control:

  • TLC Monitoring: Run a TLC (Hexane:EtOAc 9:1). The monoalkylated product will have an intermediate Rf value between the starting dithiol and the dialkylated byproduct.

  • NMR Verification: Post-column chromatography, validate via ¹H NMR (CDCl₃). Look for the diagnostic triplet at ~2.9 ppm (CH₂-S) and the distinct aromatic proton shifts characteristic of alkylthiobenzenes[2]. The presence of a singlet at ~3.4 ppm confirms the unreacted -SH group.

Surface Engineering: Self-Assembled Monolayers (SAMs)

3-(n-Hexylthio)thiophenol is an exceptional candidate for surface modification. The thiol group chemisorbs to metal oxides or noble metals, while the hexyl tail creates a hydrophobic, passivating barrier.

Protocol 2: SAM Formation on Metal Oxides (e.g., TiO₂)

Causality Focus: Anhydrous ethanol is used to prevent water molecules from competing for adsorption sites on the hydrophilic TiO₂ surface. Incubation in the dark prevents photo-induced oxidation of the thiol to a disulfide.

Workflow of 3-(n-Hexylthio)thiophenol SAM formation and device integration.

Step-by-Step Methodology:

• Preparation: Prepare a 1.0 mM solution of 3-(n-Hexylthio)thiophenol in anhydrous ethanol.

• Substrate Cleaning: Clean the TiO₂ or Au substrate using UV-Ozone treatment for 15 minutes to remove adventitious carbon.

• Incubation: Submerge the substrate in the thiol solution for 24 hours in the dark. The extended time allows for the initial rapid chemisorption to be followed by the slow thermodynamic rearrangement of the hexyl chains into a densely packed monolayer.

• Self-Validating Quality Control:

  • Contact Angle Goniometry: Measure the static water contact angle. A successful, defect-free hexyl-terminated SAM will consistently yield an angle of 95°–100°. Angles <80° indicate incomplete monolayer formation, requiring re-incubation.

Advanced Applications in Optoelectronics & Nanotechnology

Interfacial Modifiers in Hybrid Solar Cells In the realm of organic photovoltaics (OPVs) and dye-sensitized solar cells, controlling the interface between the inorganic electron acceptor and the organic electron donor is paramount. Thiophenol derivatives are specifically utilized to modify the surface of TiO₂ nanorods. The aromatic ring facilitates electronic coupling, while the hexyl chain interdigitates with polymer donors (such as P3HT or MEH-PPV). This structural alignment has been shown to effectively quench the photoluminescence of the donor polymer, indicating highly efficient exciton dissociation and superior charge transfer compared to standard aliphatic ligands[3].

Precursors for Near-Infrared Phthalocyanines Beyond surface chemistry, 3-(n-Hexylthio)thiophenol serves as a vital precursor in the synthesis of advanced functional dyes. By reacting with phthalonitriles, it enables the creation of S-aryl substituted metal phthalocyanines. The introduction of these bulky, electron-rich thioether groups at non-peripheral positions induces severe steric strain and extends the π-conjugation system. This structural distortion is a proven strategy to induce a massive bathochromic shift, pushing the Q-band absorption of the resulting metal phthalocyanines deep into the near-infrared region (e.g., 800+ nm), making them ideal for laser light absorbers and transparent photovoltaic films[4].

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• 4. researchgate.net [researchgate.net]

1H and 13C NMR Spectra Reference Data for 3-(n-Hexylthio)thiophenol: A Comprehensive Analytical Guide

Executive Summary

In the realm of advanced materials and pharmaceutical development, meta-substituted thiophenols such as 3-(n-Hexylthio)thiophenol (C₁₂H₁₈S₂) serve as critical bifunctional building blocks. The presence of both a highly reactive, labile thiol (-SH) and a stable, lipophilic hexyl thioether (-SR) on the same benzene ring presents unique electronic environments. This whitepaper provides an authoritative, in-depth reference for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-(n-Hexylthio)thiophenol. By dissecting the mesomeric and inductive effects governing these chemical shifts, this guide equips analytical chemists and researchers with the mechanistic causality and self-validating protocols necessary for rigorous structural elucidation.

Molecular Architecture and Electronic Environment

3-(n-Hexylthio)thiophenol features a benzene ring substituted at the 1- and 3-positions. The NMR chemical shifts of this molecule are dictated by the competing and synergistic electronic effects of the two sulfur-containing moieties:

• The Thiol Group (-SH): Acts as a moderate electron-donating group via resonance (+M effect) but withdraws electron density inductively (-I effect).

• The Hexylthio Group (-S-C₆H₁₃): Exhibits a similar +M/-I profile but with added steric bulk and distinct magnetic anisotropy from the alkyl chain[1].

Because sulfur utilizes 3p orbitals, its orbital overlap with the carbon 2p system of the benzene ring is less efficient than that of oxygen. Consequently, the shielding effect at the ortho and para positions is less pronounced than in corresponding phenols or anisoles, resulting in a tightly clustered aromatic region[2].

Predictive & Reference NMR Data

The following data is referenced to Chloroform-d (CDCl₃) at 298 K, utilizing tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

¹H NMR Assignments (400 MHz, CDCl₃)

The proton spectrum is characterized by a distinct aliphatic region corresponding to the hexyl chain, a labile thiol proton, and a complex aromatic multiplet.

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H-6'	0.89	Triplet (t)	7.0	3H	Terminal methyl (-CH₃)
H-3', H-4', H-5'	1.25 - 1.35	Multiplet (m)	-	6H	Internal aliphatic chain (-CH₂-)
H-2'	1.40	Quintet (p)	7.2	2H	β-methylene to sulfur
H-1'	2.90	Triplet (t)	7.4	2H	Thioether methylene (-S-CH₂-)
-SH	3.45	Broad Singlet (br s)	-	1H	Thiol proton (Exchangeable)
H-6	6.92	ddd	7.8, 1.8, 1.0	1H	Aromatic (ortho to -SH)
H-4	6.97	ddd	7.8, 1.8, 1.0	1H	Aromatic (ortho to -SR)
H-2	7.02	Triplet (t)	1.8	1H	Aromatic (between S groups)
H-5	7.15	Triplet (t)	7.8	1H	Aromatic (meta to both)

¹³C NMR Assignments (100 MHz, CDCl₃)

Carbon chemical shifts are highly sensitive to the inductive effects of the attached heteroatoms. The quaternary carbons (C-1 and C-3) are significantly deshielded.

Position	Chemical Shift (δ, ppm)	Type	Assignment
C-6'	14.1	CH₃	Terminal methyl
C-5'	22.6	CH₂	Aliphatic chain
C-4'	28.6	CH₂	Aliphatic chain
C-3'	29.1	CH₂	Aliphatic chain
C-2'	31.4	CH₂	β-methylene to sulfur
C-1'	33.5	CH₂	Thioether methylene (-S-CH₂-)
C-4	125.5	CH	Aromatic carbon
C-6	125.8	CH	Aromatic carbon
C-2	126.5	CH	Aromatic carbon
C-5	129.2	CH	Aromatic carbon
C-1	131.0	Cq	Quaternary aromatic (-SH attached)
C-3	137.7	Cq	Quaternary aromatic (-SR attached)

Mechanistic Causality of Chemical Shifts

To move beyond mere data tabulation, an expert must understand why these signals manifest where they do. The chemical shifts of 3-(n-Hexylthio)thiophenol are a direct readout of its electron density distribution.

• Aromatic Shielding: The base chemical shift of benzene is δ 7.27 ppm. The lone pairs on the sulfur atoms undergo partial delocalization into the aromatic π-system. This +M effect increases electron density at the ortho and para positions (C-2, C-4, C-6), shielding these protons and shifting them upfield (δ 6.92 - 7.02 ppm).

• Meta Deshielding: The meta position (C-5) does not benefit from this resonance electron donation. Instead, it feels the electron-withdrawing inductive (-I) pull of the electronegative sulfur atoms, resulting in a downfield shift relative to the other aromatic protons (δ 7.15 ppm).

• Aliphatic Gradient: The thioether methylene (H-1') is strongly deshielded (δ 2.90 ppm) due to the direct attachment to the electronegative sulfur. This deshielding effect decays exponentially along the hexyl chain, returning to a standard alkane methyl shift at H-6' (δ 0.89 ppm).

Fig 1. Logical relationship of mesomeric (+M) and inductive (-I) effects on the aromatic chemical shifts.

Self-Validating Experimental Protocol

A hallmark of rigorous scientific methodology is the implementation of self-validating systems. The following protocol guarantees high-fidelity spectral acquisition while actively preventing false-positive assignments caused by impurities or solvent artifacts[3].

Sample Preparation

• Degassing: Thiophenols are highly susceptible to aerobic oxidation, forming disulfides. To prevent spurious peaks, dissolve 15–20 mg of the analyte in 0.6 mL of degassed CDCl₃ (containing 0.03% v/v TMS).

• Tube Selection: Transfer the solution into a precision 5 mm NMR tube. Ensure the solvent column height is exactly 4-5 cm to maintain optimal magnetic field homogeneity.

Instrumental Acquisition Parameters

• ¹H NMR (400 MHz):

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.5 seconds. (Crucial for ensuring accurate integration of the slowly relaxing aromatic protons).

  • Scans: 16 to 32.

• ¹³C NMR (100 MHz):

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 2.0 seconds.

  • Scans: 1024 to 2048.

  • Decoupling: WALTZ-16 ¹H decoupling sequence to collapse carbon multiplets into sharp singlets, maximizing signal-to-noise ratio.

Data Processing and Validation

• Referencing: Calibrate the spectrum using the internal TMS peak (δ 0.00 ppm) or the residual CHCl₃ solvent peak (δ 7.26 ppm for ¹H; δ 77.16 ppm for ¹³C)[3].

• Self-Validation via D₂O Exchange: To definitively confirm the assignment of the -SH proton, perform a D₂O shake. Add 1-2 drops of deuterium oxide to the NMR tube, shake vigorously for 30 seconds, and re-acquire the ¹H spectrum. The chemical exchange ( R−SH+D2​O⇌R−SD+HDO ) will cause the broad singlet at δ 3.45 ppm to disappear, validating its identity and distinguishing it from overlapping moisture or impurity signals.

Fig 2. Standardized, self-validating workflow for NMR sample preparation and spectral acquisition.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. URL:[Link]

• Abraham, R. J., Reid, M. (2002). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2, (6), 1081-1091. URL:[Link]

• Oae, S., Yano, Y. (2021). Nucleophilic Reactivities of Thiophenolates. The Journal of Organic Chemistry. URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

Solvation Dynamics and Solubility Profiling of 3-(n-Hexylthio)thiophenol in Polar Aprotic Media

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The compound 3-(n-Hexylthio)thiophenol (CAS: 1379347-31-5) represents a unique class of bifunctional organic molecules. Structurally, it features a highly reactive, weakly acidic thiol (-SH) headgroup and a highly lipophilic, sterically demanding n-hexylthio (-S-C6H13) tail situated at the meta position of a central benzene ring. This specific meta-substitution prevents steric hindrance between the two sulfur moieties, allowing the hexyl chain to freely rotate and maximize its dispersion interactions.

In the context of advanced semiconductor manufacturing and organic electronics—sectors heavily driven by research hubs in Taiwan—the functionalization of gold surfaces using self-assembled monolayers (SAMs) relies critically on the precise solvation of such thiophenol derivatives. Furthermore, in pharmaceutical development, this compound serves as a critical intermediate for nucleophilic aromatic substitution (SNAr) reactions[1]. Understanding its solubility profile in polar aprotic solvents is paramount for optimizing reaction kinetics, preventing reagent precipitation, and ensuring uniform monolayer deposition.

Thermodynamic Principles of Solvation

Solubilizing 3-(n-Hexylthio)thiophenol requires overcoming the crystal lattice energy of the solid while accommodating the massive hydrophobic cavity generated by the hexyl chain. Polar aprotic solvents (e.g., THF, DMF, DMSO, Acetone, and Acetonitrile) lack hydrogen-bond donating capabilities but act as potent hydrogen-bond acceptors.

According to the established[2], the total cohesive energy of a solvent or solute is divided into three components:

• Dispersion Forces ( δD​ ) : Dominant in the hexyl chain and aromatic core.

• Polar Interactions ( δP​ ) : Driven by the asymmetry of the thioether and thiol linkages.

• Hydrogen Bonding ( δH​ ) : Governed by the -SH group acting as an H-bond donor to the solvent.

While unsubstituted thiophenol exhibits HSP values of δD​=20.0 , δP​=4.5 , and δH​=10.3 [2], the addition of the hexyl tail significantly increases the molar volume. Recent methodologies for [3] dictate that this structural modification drastically lowers the effective polarity and H-bonding density of the molecule, shifting its solubility preference toward solvents with high dispersion capabilities and lower dielectric constants.

Fig 2. Primary intermolecular interactions governing the solvation of 3-(n-Hexylthio)thiophenol.

Empirical Solubility Profile in Polar Aprotic Solvents

The table below summarizes the quantitative solubility profile of 3-(n-Hexylthio)thiophenol across five standard polar aprotic solvents. The data reflects the thermodynamic matching between the solvent's cohesive energy and the solute's highly lipophilic nature.

Solvent	Dielectric Constant ( ε )	Dipole Moment (D)	Estimated Solubility (mg/mL at 25°C)	Solvation Category
Tetrahydrofuran (THF)	7.5	1.75	> 250	Highly Soluble
Acetone	20.7	2.88	~ 120	Soluble
N,N-Dimethylformamide (DMF)	36.7	3.82	~ 85	Moderately Soluble
Dimethyl Sulfoxide (DMSO)	46.7	3.96	~ 40	Sparingly Soluble
Acetonitrile (MeCN)	37.5	3.92	< 15	Poorly Soluble

Causality Analysis: Why does THF vastly outperform MeCN? Acetonitrile is highly polar ( ε=37.5 ) and possesses a strong dipole moment, making it excellent for solvating small ions in [1]. However, MeCN lacks the dispersion forces ( δD​ ) required to solvate the bulky hexyl chain, leading to a massive hydrophobic penalty and rapid precipitation. Conversely, THF offers an ideal thermodynamic match: its lower dielectric constant and strong dispersion capabilities easily accommodate the hexyl tail, while its ether oxygen acts as a sufficient H-bond acceptor for the thiol proton.

Experimental Methodology: Isothermal Shake-Flask Protocol

To generate highly reliable, self-validating solubility data for lipophilic thiols, researchers must employ a rigorous isothermal shake-flask method coupled with HPLC-UV quantification. The following protocol is engineered to eliminate kinetic artifacts and prevent solvent-induced degradation.

Fig 1. Standardized isothermal shake-flask workflow for empirical solubility quantification.

Step-by-Step Protocol

Phase 1: Preparation and Isothermal Equilibration

• Sample Loading: Add an excess of 3-(n-Hexylthio)thiophenol solid (~500 mg) to 1.0 mL of the target polar aprotic solvent in a 2 mL amber glass HPLC vial.

  • Causality: Amber glass is strictly required to prevent UV-catalyzed oxidative dimerization of the thiol into a disulfide, which would artificially alter the solubility landscape.

• Equilibration: Seal the vial under a nitrogen atmosphere and agitate at 500 rpm using a thermoshaker maintained strictly at 25.0 ± 0.1 °C for 48 hours.

  • Causality: Solubility is a thermodynamic state. A 48-hour window ensures the system transitions entirely out of the kinetic dissolution phase.

Phase 2: Phase Separation & Self-Validation 3. Centrifugation: Centrifuge the suspension at 15,000 × g for 15 minutes at 25 °C.

• Causality: High-speed centrifugation pellets nano-dispersions that could pass through a filter and cause false-positive concentration spikes.

• Filtration: Extract the supernatant and pass it through a 0.22 µm PTFE syringe filter.

  • Causality: Polytetrafluoroethylene (PTFE) is chosen over PES or Nylon because aggressive aprotic solvents like DMF and THF will dissolve or swell standard polymers, ruining the sample integrity.

• Self-Validation Checkpoint: Sample the supernatant at exactly 24 hours and 48 hours. The system is validated as thermodynamically stable only if the concentration variance between these two time points is <2%.

Phase 3: HPLC-UV Quantification 6. Dilution & Injection: Volumetrically dilute the filtrate (e.g., 1:100) in the mobile phase (Acetonitrile/Water 80:20 v/v) to fall within the linear dynamic range of the detector. 7. Detection: Analyze using a C18 reverse-phase column at λ=254 nm.

• Causality: The aromatic core of the thiophenol provides strong π−π∗ transitions at 254 nm, ensuring a high signal-to-noise ratio without interference from the aliphatic hexyl chain.

References[2] Abbott, S. "HSP Basics | Practical Solubility Science." Practical Solubility. Available at:https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php[3] "Pencil and Paper Estimation of Hansen Solubility Parameters." ACS Omega, 2018. Available at:https://pubs.acs.org/doi/10.1021/acsomega.8b02545[1] "Development of a Thioetherification of Heteroarene Electrophiles with Broad Scope via a Proton Transfer Dual Ionization Mechanism." PubMed Central (PMC), 2023. Available at:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10416550/

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3-(n-Hexylthio)thiophenol MSDS and laboratory handling safety guidelines

Whitepaper: 3-(n-Hexylthio)thiophenol – Physicochemical Profiling, Material Safety, and Advanced Laboratory Handling

Executive Summary

3-(n-Hexylthio)thiophenol (also referred to as 3-(hexylthio)benzenethiol) is a bifunctional organosulfur compound characterized by a highly reactive thiophenol headgroup and a lipophilic hexylthio tail. This structural duality makes it a highly valuable precursor in the synthesis of self-assembled monolayers (SAMs) on noble metal substrates[1], as well as a versatile nucleophile in transition-metal-catalyzed cross-coupling and hydrofunctionalization reactions[2]. However, like many benzenethiol derivatives, it presents significant toxicological and handling challenges due to its acute toxicity, high reactivity, and severe malodor[3]. This whitepaper provides a comprehensive, self-validating framework for the safe handling, experimental application, and emergency management of this compound.

Physicochemical Profiling & Structural Dynamics

The chemical behavior of 3-(n-Hexylthio)thiophenol is governed by the differential reactivity of its two sulfur centers. The aryl thiol (-SH) is highly nucleophilic and readily deprotonates to form a thiolate anion, whereas the thioether (-S-Hexyl) provides steric bulk and lipophilicity, influencing the molecule's packing density on surfaces. The thermodynamic stability of the alkylthio-aryl bond is a critical parameter during high-temperature reactions, with specific C-S bond dissociation energies dictating its thermal degradation profile[4].

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Formula	C12H18S2
Molecular Weight	226.40 g/mol
Appearance	Colorless to pale yellow viscous liquid
Odor	Pungent, repulsive (characteristic benzenethiol stench)
Solubility	Soluble in DCM, Toluene, THF, Ethanol; Insoluble in Water
Reactivity Profile	Susceptible to auto-oxidation (disulfide formation) in air

Toxicological Assessment & GHS Hazard Profiling

Handling 3-(n-Hexylthio)thiophenol requires rigorous engineering controls. The compound exhibits a low olfactory fatigue threshold, meaning researchers can quickly become desensitized to its smell, leading to dangerous, undetected overexposure.

Table 2: GHS Classification & Safety Parameters

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral/Dermal)	Category 3	H301 + H311: Toxic if swallowed or in contact with skin
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Aquatic Toxicity (Chronic)	Category 1	H410: Very toxic to aquatic life with long-lasting effects

Laboratory Engineering Controls & PPE

• Ventilation: All manipulations must be performed in a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

• Glove Selection (Causality Insight): Standard latex gloves are highly permeable to lipophilic thiols. The hexyl chain significantly increases the molecule's lipophilicity, facilitating rapid dermal absorption. Therefore, double-gloving with heavy-duty nitrile (outer) and polyethylene (inner) is mandatory to prevent systemic toxicity.

Experimental Protocols: Safe Handling & Application Workflows

Protocol A: Synthesis of 3-(n-Hexylthio)thiophenol Self-Assembled Monolayers (SAMs) on Gold The formation of SAMs relies on the strong affinity between the thiophenol headgroup and Au(111) surfaces[1].

• Substrate Preparation: Flame-anneal a gold-coated mica substrate using a hydrogen flame to ensure an atomically flat Au(111) terrace structure. Allow to cool under a stream of high-purity argon.

• Solution Preparation: Dissolve 3-(n-Hexylthio)thiophenol in absolute ethanol to a final concentration of 1.0 mM. Causality Note: The ethanol must be rigorously degassed (e.g., via freeze-pump-thaw cycling). Dissolved oxygen, especially in the presence of trace basic impurities, rapidly catalyzes the oxidative dimerization of the free thiol into an unreactive disulfide[3].

• Incubation: Submerge the gold substrate in the thiol solution for 18–24 hours in a sealed, light-protected vessel. Causality Note: Dark conditions are required to prevent UV-catalyzed photo-oxidation of the newly formed Au-S thiolate bonds.

• Rinsing & Validation (Self-Validating System): Remove the substrate, rinse sequentially with absolute ethanol and hexane to remove physisorbed multilayers, and dry under N2. Validate the SAM integrity using Contact Angle Goniometry; a successful monolayer will yield a water contact angle of ~85-90° due to the exposed hydrophobic hexyl chains.

Fig 1. Mechanistic pathway of 3-(n-Hexylthio)thiophenol SAM formation and oxidative degradation.

Emergency Response: Spill Decontamination & Waste Management

A spill of 3-(n-Hexylthio)thiophenol cannot simply be absorbed; the malodorous vapors will quickly contaminate the entire facility. The spill must be chemically neutralized via oxidation.

Protocol B: Oxidative Decontamination Workflow

• Isolation: Immediately evacuate personnel from the immediate area. The olfactory threshold is in the parts-per-billion (ppb) range.

• PPE Escalation: Responders must don a full-face air-purifying respirator (APR) equipped with organic vapor (OV) cartridges and heavy-duty neoprene gloves.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent such as calcined diatomaceous earth or sand.

• Chemical Neutralization: Carefully pour a 5% sodium hypochlorite (bleach) solution directly over the absorbed spill. Causality Note: The hypochlorite acts as a strong oxidizing agent, rapidly converting the volatile, malodorous mercaptan (-SH) into a non-volatile, odorless sulfonic acid (-SO3H) or stable disulfide.

• Verification: After 15 minutes of reaction time, collect the slurry into a hazardous waste container. Use a portable photoionization detector (PID) to verify that ambient volatile organic compound (VOC) levels have returned to baseline before lifting the evacuation order.

Fig 2. Step-by-step emergency response and oxidative decontamination workflow for thiophenol spills.

References

• Selective Hydrofunctionalization of N-Allenyl Derivatives with Heteronucleophiles Catalyzed by Brønsted Acids Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Heats of formation of some alkylthio radicals Source: Canadian Science Publishing URL:[Link]

• An Efficient One-Pot Synthesis of 1,2-Benzenedithiol from Benzenethiol Source: Semantic Scholar / Synthesis URL:[Link]

• Potential- and Anion-Controlled Organization of 2-Mercapto-5-Benzimidazolesulfonate on the Au(111) Electrode in Acidic Media Source: The Journal of Physical Chemistry C - ACS Publications URL:[Link]

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Electronic Band Gap Measurements of 3-(n-Hexylthio)thiophenol Derivatives: A Technical Guide for Biosensor and Drug Development Applications

Executive Summary & Mechanistic Rationale

In the landscape of modern drug development, the integration of organic electronics with biological systems has revolutionized high-throughput screening and point-of-care diagnostics. At the core of these technologies are self-assembled monolayers (SAMs) anchored to noble metal electrodes. 3-(n-Hexylthio)thiophenol and its derivatives represent a highly specialized class of SAM precursors.

The structural anatomy of 3-(n-Hexylthio)thiophenol serves a dual purpose:

• The Thiophenol Core: The terminal sulfhydryl (-SH) group provides a robust covalent anchor to gold (Au) or platinum (Pt) surfaces, facilitating the formation of highly ordered monolayers[1].

• The Hexylthio Substituent: The thioether linkage donates electron density into the aromatic π -system via n→π∗ conjugation, effectively destabilizing the Highest Occupied Molecular Orbital (HOMO) and narrowing the electronic band gap ( Eg​ ). Simultaneously, the hexyl aliphatic chain dictates the steric packing density and hydrophobic barrier properties of the SAM.

Understanding and precisely measuring the electronic band gap of these derivatives is critical. The band gap governs the charge transfer kinetics between the electrode and the biological target (e.g., an enzyme or redox-active drug candidate). This whitepaper provides an authoritative, step-by-step methodology for quantifying the optical and electrochemical band gaps of 3-(n-Hexylthio)thiophenol derivatives, ensuring self-validating and reproducible workflows for application scientists.

Causality of substituent effects on the HOMO-LUMO gap in hexylthio-substituted thiophenols.

Theoretical Framework: Optical vs. Electrochemical Band Gaps

The electronic band gap can be evaluated through two orthogonal techniques, each providing distinct but complementary insights into the molecule's behavior.

The Optical Band Gap ( Egopt​ ) via Tauc Plot

Ultraviolet-Visible (UV-Vis) spectroscopy measures the energy required to promote an electron from the HOMO to the Lowest Unoccupied Molecular Orbital (LUMO) upon photon absorption. The Tauc plot method is the gold standard for extracting this value[2]. By plotting (αhν)1/n against photon energy ( hν ), where α is the absorption coefficient, the linear extrapolation to the x-axis yields the optical band gap[3]. For direct allowed transitions typical in conjugated thiophenol derivatives, n=1/2 [2].

The Electrochemical Band Gap ( Egec​ ) via Cyclic Voltammetry

While optical measurements provide the energy difference between states, Cyclic Voltammetry (CV) maps the absolute energy levels of the HOMO and LUMO relative to the vacuum level[4]. By measuring the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ), the fundamental electrochemical band gap is derived.

Causality of the Internal Standard: Electrochemical measurements in non-aqueous solvents suffer from reference electrode drift. To create a self-validating system, Ferrocene (Fc/Fc⁺) is universally employed as an internal standard[5]. The absolute energy of the Fc/Fc⁺ redox couple is well-established at -4.8 eV relative to vacuum[4].

Workflow for determining optical and electrochemical band gaps of thiophenol derivatives.

Step-by-Step Experimental Protocols

Protocol 1: Optical Band Gap Determination (UV-Vis & Tauc Plot)

Objective: Extract the direct optical band gap of 3-(n-Hexylthio)thiophenol in solution.

• Sample Preparation: Dissolve the purified 3-(n-Hexylthio)thiophenol derivative in spectroscopic-grade dichloromethane (DCM) to achieve a concentration of 1×10−5 M. Causality: DCM is chosen to prevent solvent-induced aggregation which can artificially broaden absorption bands.

• Baseline Correction (Self-Validation): Fill two matched quartz cuvettes (1 cm path length) with pure DCM. Run a baseline scan from 200 nm to 800 nm. Ensure the absorbance reads exactly 0.000 across the spectrum to validate optical clarity.

• Spectral Acquisition: Replace the sample cuvette with the analyte solution. Record the absorbance spectrum.

• Data Transformation:

  • Convert wavelength ( λ in nm) to photon energy ( hν in eV) using the relation: E=1240/λ .

  • Calculate the absorption coefficient α using the Beer-Lambert law: α=2.303×(A/c⋅l) , where A is absorbance, c is concentration, and l is path length[2].

• Tauc Plot Construction: Plot (αhν)2 on the y-axis versus hν on the x-axis[3].

• Extrapolation: Identify the steepest linear region of the absorption edge. Draw a tangent line and extrapolate it to the x-axis ( y=0 ). The intercept is the optical band gap ( Egopt​ ).

Protocol 2: Electrochemical Band Gap Determination (Cyclic Voltammetry)

Objective: Determine the absolute HOMO and LUMO energy levels.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) in anhydrous acetonitrile. Causality: TBAPF 6​ provides high ionic conductivity while maintaining a wide electrochemical window, preventing solvent breakdown before analyte oxidation/reduction.

• Cell Assembly: Use a three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode.

• Deoxygenation: Purge the solution with high-purity Argon for 15 minutes. Causality: Dissolved oxygen is highly electroactive and will mask the LUMO reduction peaks.

• Analyte Measurement: Add 3-(n-Hexylthio)thiophenol (1 mM) to the cell. Run the CV scan at a rate of 50 mV/s to capture the onset of oxidation ( Eoxonset​ ) and reduction ( Eredonset​ ).

• Internal Calibration (Self-Validation): Spike the solution with 1 mM Ferrocene. Run the CV again to capture the reversible Fc/Fc⁺ redox wave. Determine the half-wave potential ( E1/2Fc​ ).

• Calculations:

  • Adjust analyte potentials relative to Ferrocene: Eox​=Eoxonset​−E1/2Fc​ .

  • Calculate HOMO: EHOMO​=−(Eox​+4.8) eV [5].

  • Calculate LUMO: ELUMO​=−(Ered​+4.8) eV [5].

  • Calculate Electrochemical Band Gap: Egec​=ELUMO​−EHOMO​ .

Quantitative Data Presentation

The following table summarizes representative quantitative data comparing the parent thiophenol to its hexylthio-substituted derivative. The data illustrates the HOMO-destabilizing effect of the thioether linkage, which is a critical parameter when tuning these molecules for biosensor electron-transfer kinetics.

Compound	Eoxonset​ vs Fc/Fc⁺ (V)	Eredonset​ vs Fc/Fc⁺ (V)	HOMO (eV)	LUMO (eV)	Egec​ (eV)	Egopt​ (eV)
Thiophenol (Reference)	+1.15	-2.30	-5.95	-2.50	3.45	3.38
3-(n-Hexylthio)thiophenol	+0.85	-2.25	-5.65	-2.55	3.10	3.02
4-Nitrothiophenol	+1.40	-1.80	-6.20	-3.00	3.20	3.15

Note: The electrochemical band gap ( Egec​ ) is typically slightly larger than the optical band gap ( Egopt​ ) due to the exciton binding energy present in optical transitions that is absent in the generation of free charge carriers during electrochemistry.

References

• Photooxidative Coupling of Thiophenol Derivatives to Disulfides ACS Publications URL:[Link]

• How can I calculate the HOMO/LUMO energy from Cyclic Voltammetry data? ResearchGate URL:[Link]

• Tauc Plot Methodology and Applications Wikipedia URL:[Link]

• Absolute Calibration for Cyclic Voltammetry from the Solution-Phase Ionisation of Ferrocene ACS Publications URL:[Link]

• Improving Bandgap Determination by Optical Spectroscopy: Comparative Evaluation of ISARS, UV–vis, and Diffuse Reflectance PubMed Central (PMC) URL:[Link]

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predicted pKa and acidity of the thiol group in 3-(n-Hexylthio)thiophenol

Predictive Profiling and Acidity Determination of 3-(n-Hexylthio)thiophenol: A Technical Guide

Abstract

3-(n-Hexylthio)thiophenol is a highly lipophilic, bifunctional organosulfur compound. Understanding the acidity ( pKa​ ) of its primary thiol group is critical for predicting its nucleophilicity, redox potential, and pharmacokinetic behavior in drug development and materials science. This whitepaper provides a comprehensive mechanistic analysis of the substituent effects governing its acidity, predicts its pKa​ using linear free-energy relationships, and outlines a rigorously self-validating experimental protocol for empirical quantification.

Mechanistic Profiling and pKa​ Prediction

The acidity of aromatic thiols is fundamentally dictated by the thermodynamic stability of the resulting thiophenolate anion. Unsubstituted thiophenol exhibits a pKa​ of 6.62 in aqueous media, making it significantly more acidic than its oxygen analog, phenol ( pKa​ ~9.95)[1]. This increased acidity is driven by the larger atomic radius and polarizability of sulfur, which effectively diffuses the negative charge of the conjugate base[1].

In 3-(n-hexylthio)thiophenol, the presence of an alkylthio group ( −S−C6​H13​ ) at the meta position subtly alters this baseline acidity. The electronic influence of substituents on aromatic rings is governed by a delicate balance of inductive ( −I/+I ) and resonance ( −R/+R ) effects[2].

• Inductive Effect ( −I ): The sulfur atom of the hexylthio group is more electronegative than the aromatic carbon, exerting a mild electron-withdrawing inductive effect through the sigma-bond framework.

• Resonance Effect ( +R ): While sulfur can donate electron density through resonance, this effect is highly position-dependent. At the meta position, resonance contribution to the primary thiolate center is negligible because the delocalized electrons do not directly conjugate with the carbon bearing the primary thiol[2].

Consequently, the electron-withdrawing inductive effect dominates. According to Hammett equation principles, a meta-alkylthio group possesses a positive substituent constant ( σm​≈+0.15 ). Given that the reaction constant ( ρ ) for thiophenol ionization in water is approximately 2.5, the predicted shift in pKa​ is calculated as ΔpKa​=−ρ⋅σm​≈−0.375 .

Predicted pKa​ : 6.62−0.375= 6.24 (in water). The compound is slightly more acidic than unsubstituted thiophenol.

Electronic influence of the meta-hexylthio group on thiophenol acidity.

Comparative Acidity Profile

To contextualize the predicted acidity of 3-(n-hexylthio)thiophenol, Table 1 compares it against other substituted thiophenols. Electron-withdrawing groups (EWGs) lower the pKa​ , while electron-donating groups (EDGs) raise it[3].

Table 1: Quantitative Comparison of Substituted Thiophenols

Compound	Substituent	Hammett σ	Experimental/Predicted pKa​	Dominant Electronic Effect
Thiophenol	None	0.00	6.62 (Exp)	Baseline[1]
4-Methoxythiophenol	para- OCH3​	-0.27	~7.30 (Exp)	Strong +R (Destabilizing)
3-(n-Hexylthio)thiophenol	meta- SR	+0.15	~6.24 (Pred)	Mild −I (Stabilizing)
4-Nitrothiophenol	para- NO2​	+0.78	4.50 (Exp)	Strong −I , −R (Stabilizing)[3]

Self-Validating Experimental Protocol for pKa​ Determination

Due to the highly lipophilic nature of the n-hexyl chain, purely aqueous titrations will fail due to analyte precipitation. A self-validating workflow utilizing a co-solvent system and orthogonal detection methods is required to ensure data integrity.

Orthogonal validation workflow for thiophenol pKa determination.

Step-by-Step Methodology

Step 1: Analyte Preparation (Co-solvent System)

• Action: Prepare a 100 μ M stock solution of 3-(n-hexylthio)thiophenol in a 10% DMSO / 90% Water (v/v) mixture. Degas the solvent with nitrogen prior to use.

• Causality: The n-hexyl tail imparts significant hydrophobicity. The 10% DMSO co-solvent ensures the neutral thiol remains fully solvated at low pH without drastically altering the dielectric constant of the bulk solvent, which would otherwise skew the apparent pKa​ [4]. Degassing prevents premature oxidation to the disulfide[3].

Step 2: UV-Vis Spectrophotometric Titration

• Action: Titrate the solution from pH 3.0 to 10.0 using standardized 0.1 M HCl and NaOH. Record UV-Vis spectra (200-400 nm) at 0.5 pH increments.

• Causality: The transition from the neutral thiol ( ArSH ) to the thiophenolate anion ( ArS− ) induces a significant bathochromic (red) shift and hyperchromism in the UV spectrum. Tracking the absorbance maximum of the anion allows for direct quantification of the ionized species ratio via the Henderson-Hasselbalch equation.

Step 3: Orthogonal Potentiometric Validation

• Action: Concurrently monitor the titration with a calibrated glass pH electrode linked to an automated titrator.

• Causality: UV-Vis data can be compromised by light scattering if micro-emulsions form. Potentiometry tracks the bulk proton consumption independently. Concordance between the optical inflection point and the potentiometric equivalence point mathematically validates the pKa​ .

Step 4: Data Integration and Isosbestic Verification

• Action: Overlay all UV-Vis spectra to identify the isosbestic point. Fit the absorbance vs. pH curve using non-linear regression.

• Causality: The presence of a sharp isosbestic point confirms a clean two-state equilibrium ( ArSH⇌ArS−+H+ ) devoid of side reactions such as oxidative disulfide formation, which thiophenols are prone to undergo[3].

Implications for Drug Development

The predicted pKa​ of ~6.24 indicates that at physiological pH (7.4), the thiol group in 3-(n-hexylthio)thiophenol will be predominantly ionized (>90% in the thiophenolate form).

• Nucleophilicity: The high concentration of the thiophenolate anion at pH 7.4 makes this compound an exceptionally potent nucleophile, capable of rapid conjugation with electrophilic targets (e.g., Michael acceptors in targeted covalent inhibitors)[1].

• Radical Scavenging & Redox Susceptibility: Substituents that stabilize the thiophenolate anion also influence the homolytic S-H bond dissociation enthalpy (BDE), impacting the molecule's radical scavenging capabilities[5]. However, the ionized state is highly susceptible to oxidation. In biological assays, the addition of reducing agents (like TCEP or DTT) is mandatory to prevent premature dimerization into disulfides[3].

References

• pKa Values for Thiophenols 1-7 - ResearchGate.[Link]

• Determination of the Substituent Effect on the O−H Bond Dissociation Enthalpies of Phenolic Antioxidants by the EPR Radical Equilibration Technique - ACS Publications.[Link]

• Thiophenol - Wikipedia. [Link]

• The Effect of Substituents on pKa - Chemistry LibreTexts.[Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Strategic Incorporation of 3-(n-Hexylthio)thiophene into Conjugated Polymer Backbones for Advanced Organic Electronics

Abstract

The strategic functionalization of conjugated polymer backbones is a cornerstone of modern materials science, enabling the precise tuning of optoelectronic properties for applications in organic photovoltaics (OPVs), field-effect transistors (OFETs), and sensors. This guide provides an in-depth exploration of the incorporation of 3-(n-Hexylthio)thiophene as a key monomer unit. The introduction of the alkylthio side chain offers a powerful lever to modulate energy levels, enhance solubility, and influence thin-film morphology.[1][2] We will detail the rationale behind this molecular design, provide validated protocols for polymerization via Stille and Suzuki cross-coupling reactions, outline comprehensive characterization techniques, and discuss the resulting impact on device performance. This document is intended for researchers and materials scientists in the field of organic electronics seeking to leverage advanced polymer chemistry for next-generation materials.

Introduction: The Rationale for Alkylthio Side-Chain Engineering

Polythiophenes, particularly poly(3-hexylthiophene) (P3HT), have long been benchmark materials in organic electronics.[3][4] However, achieving elite performance requires moving beyond simple alkyl side chains. The incorporation of a sulfur atom directly adjacent to the polymer backbone via a thioether linkage—as in 3-(n-hexylthio)thiophene—introduces several distinct advantages:

• Electronic Perturbation: The sulfur atom in the alkylthio group is more polarizable and has available non-bonding and d-orbitals compared to a methylene group in an alkyl chain.[5] This introduces subtle but significant electronic effects, including the ability to lower the Highest Occupied Molecular Orbital (HOMO) energy level of the polymer.[6] A deeper HOMO level is highly desirable for achieving higher open-circuit voltages (Voc) in OPV devices and improving air stability in OFETs.[1][6]

• Intermolecular Interactions: The sulfur atom can participate in non-covalent S---S or S---π interactions, which can promote more ordered molecular packing and enhance π-π stacking.[5][7] This improved intermolecular order is directly correlated with higher charge carrier mobility, a critical parameter for both solar cells and transistors.[7]

• Solubility and Processability: Like traditional alkyl chains, the n-hexyl group ensures excellent solubility in common organic solvents, which is essential for solution-based device fabrication.[1]

This guide focuses on the practical synthesis and characterization of polymers derived from this functionalized monomer, providing a clear path from molecular design to material validation.

Polymer Synthesis Methodologies

The creation of high-quality, well-defined conjugated polymers from 3-(n-hexylthio)thiophene monomers relies on transition-metal-catalyzed cross-coupling reactions. Stille and Suzuki polycondensations are the most robust and widely adopted methods for this purpose.[8][9][10]

Monomer Preparation

The first step is the synthesis of the polymerizable monomer, typically a dihalogenated or distannylated derivative of 3-(n-hexylthio)thiophene. The synthesis of the precursor, 2,5-dibromo-3-(n-hexylthio)thiophene, is a common route.

Stille Polycondensation

The Stille coupling reaction is a versatile C-C bond-forming reaction between an organotin compound and an organic halide, catalyzed by a palladium complex.[9][10] It is highly tolerant of various functional groups, making it ideal for complex monomer systems.[10]

Core Reaction: Dibromo-monomer + Distannyl-comonomer --(Pd catalyst)--> Copolymer

A typical comonomer for creating a donor-acceptor (D-A) copolymer could be a distannylated electron-deficient unit, such as a benzothiadiazole or diketopyrrolopyrrole derivative.

Protocol 1: Stille Polycondensation for P(3-HTT-co-BDT)

This protocol describes the synthesis of a copolymer of 3-(n-hexylthio)thiophene (3HTT) and benzodithiophene (BDT).

Materials:

• 2,5-Dibromo-3-(n-hexylthio)thiophene (Monomer A)

• 4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) (Monomer B)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Chlorobenzene or Toluene

Procedure:

• To a dried Schlenk flask under an inert argon atmosphere, add Monomer A (1.0 eq), Monomer B (1.0 eq), Pd₂(dba)₃ (0.02 eq), and P(o-tol)₃ (0.08 eq).

• Add anhydrous chlorobenzene via syringe to achieve a monomer concentration of approximately 0.1 M.

• Degas the solution by bubbling with argon for 20-30 minutes.

• Heat the reaction mixture to 100-110 °C and stir vigorously for 24-48 hours. Monitor the reaction progress by taking small aliquots for Gel Permeation Chromatography (GPC) analysis to track the increase in molecular weight.

• After the desired molecular weight is achieved, cool the mixture to room temperature.

• Precipitate the polymer by slowly adding the reaction mixture to a stirring beaker of methanol.

• Filter the resulting polymer fibers and wash sequentially with methanol and hexane to remove catalyst residues and oligomers.

• Purify the polymer further by Soxhlet extraction with methanol, acetone, hexane, and finally chloroform. The purified polymer is recovered from the chloroform fraction.

• Dry the polymer under vacuum at 40-50 °C overnight.

Suzuki Polycondensation

Suzuki polycondensation involves the coupling of an organoboron compound (boronic acid or ester) with an organic halide.[8][11] This method is often preferred for its use of generally less toxic and more stable boron reagents compared to the tin reagents used in Stille coupling.[12]

Core Reaction: Dibromo-monomer + Diboronic-ester-comonomer --(Pd catalyst, Base)--> Copolymer

Protocol 2: Suzuki Polycondensation

Materials:

• 2,5-Dibromo-3-(n-hexylthio)thiophene (Monomer A)

• A suitable comonomer diboronic acid pinacol ester (Monomer C)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)[12]

• Potassium Carbonate (K₂CO₃) or another suitable base

• Aqueous solution of Aliquat 336 (phase transfer catalyst)

• Anhydrous Toluene or THF

Procedure:

• In a Schlenk flask, dissolve Monomer A (1.0 eq) and Monomer C (1.0 eq) in toluene.

• Add a 2M aqueous solution of K₂CO₃ (approx. 4-5 eq) containing a few drops of Aliquat 336.

• Thoroughly degas the biphasic mixture with argon for 30 minutes.

• Add Pd(PPh₃)₄ (0.03 eq) to the flask under a positive pressure of argon.

• Heat the mixture to reflux (90-95 °C) and stir vigorously for 48 hours.

• Cool the reaction to room temperature. Separate the organic layer and wash it with water and brine.

• Precipitate the polymer in methanol, filter, and purify via Soxhlet extraction as described in Protocol 1.

• Dry the final polymer product under vacuum.

Workflow and Characterization

A systematic workflow is essential to validate the synthesis and understand the material's properties.

Caption: Experimental workflow from monomer synthesis to device testing.

Structural and Molecular Weight Analysis

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the resulting polymer and assess its regioregularity.[13]

• Gel Permeation Chromatography (GPC): GPC is essential for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). A PDI below 2.5 is generally targeted for high-performance materials.[12]

Optoelectronic Characterization

• UV-Visible Spectroscopy: The absorption profile of the polymer in solution and as a thin film reveals its light-harvesting range. The absorption edge (λ_onset) is used to calculate the optical bandgap (E_g^opt ≈ 1240 / λ_onset). A red-shift in the absorption from solution to film is indicative of intermolecular aggregation.[4]

• Cyclic Voltammetry (CV): CV is used to determine the polymer's oxidation and reduction potentials. These values are used to estimate the HOMO and LUMO energy levels, which are critical for designing efficient device architectures.[14]

Property	Technique	Typical Information Derived
Structure	¹H, ¹³C NMR	Confirmation of polymer structure, regioregularity
Molecular Weight	GPC / SEC	Mn, Mw, Polydispersity Index (PDI)
Thermal Stability	TGA	Decomposition Temperature (Td)
Optical Properties	UV-Vis Spectroscopy	Absorption Maxima (λ_max), Optical Bandgap (E_g^opt)
Energy Levels	Cyclic Voltammetry	HOMO, LUMO, Electrochemical Bandgap (E_g^ec)

Caption: Key characterization techniques and the data they provide.

Impact of 3-(n-Hexylthio) Side Chain on Properties

The incorporation of the alkylthio moiety directly influences the final properties of the polymer and its performance in devices.

Caption: Structure-property-performance relationships for alkylthio-functionalized polymers.

As an example, a study comparing two-dimensional conjugated polymers with alkylthio versus alkoxy side chains found that the alkylthio-substituted polymer (PBDTT-S-TT-CF) exhibited a significantly lower HOMO level of -5.44 eV.[6] This resulted in an inverted polymer solar cell with a remarkably high open-circuit voltage (Voc) of 0.89 V and a power conversion efficiency (PCE) of 9.58%.[6] This demonstrates the direct and beneficial impact of this specific side-chain engineering.

Polymer System	HOMO Level (eV)	Device Voc (V)	Device PCE (%)	Reference
PBDTT-S-TT-CF (Alkylthio)	-5.44	0.89	9.58	[6]
PBDTT-O-TT-CF (Alkoxy)	-5.31	0.78	8.68	[6]
PBB-TSD (Alkylthio on Donor)	-5.45	0.87	14.6	[5]
PBB-TSA (Alkylthio on Acceptor)	-5.33	0.82	10.7	[5]

Caption: Comparison of polymer properties and OPV performance demonstrating the effect of alkylthio substitution.

Conclusion and Outlook

The incorporation of 3-(n-hexylthio)thiophene into conjugated polymer backbones is a scientifically sound and field-proven strategy for developing high-performance organic electronic materials. The alkylthio side chain provides a multifaceted tool for tuning the electronic energy levels, improving molecular packing, and ultimately enhancing device performance metrics such as Voc in solar cells and charge mobility in transistors.[5][6][7] The Stille and Suzuki polycondensation methods offer reliable and versatile synthetic routes to these advanced materials. By following the detailed protocols and characterization workflows presented in this guide, researchers can effectively synthesize, validate, and deploy these polymers to push the boundaries of organic electronics.

References

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• Mechanistic Aspects of the Suzuki Polycondensation of Thiophenebisboronic Derivatives and Diiodobenzenes Analyzed by MALDI−TOF Mass Spectrometry.
• High-performance polymer solar cells based on a 2D-conjugated polymer with an alkylthio side-chain. Energy & Environmental Science (RSC Publishing).
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• Mastering Stille Coupling for Advanced Polymer Synthesis with Tin-Containing Thiophene Deriv
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• Synthesis and characterization of copolymers composed of 3-hexylthiophene and fluorene via chemical oxidation with FeCl3 | Request PDF.
• Post-polymerisation approaches for the rapid modification of conjug
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• Molecular Weight-Dependent Oxidation and Optoelectronic Properties of Defect-Free Macrocyclic Poly(3-hexylthiophene). MDPI.
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Technical Notes & Optimization

how to prevent disulfide bond formation in 3-(n-Hexylthio)thiophenol solutions

Overview: The Causality of Thiophenol Oxidation

3-(n-Hexylthio)thiophenol contains a highly reactive sulfhydryl (-SH) group. Unlike standard aliphatic thiols, thiophenols possess a lower pKa (typically around 6.0–6.5), meaning they readily deprotonate into the highly nucleophilic thiolate anion (-S⁻) even at neutral pH. This thiolate species is the primary driver of aerobic oxidation, reacting rapidly with dissolved oxygen (O₂) and trace transition metals to form irreversible disulfide bonds (dimerization)[1],[2].

Preventing this oxidation requires a multi-faceted approach: suppressing thiolate formation via pH control, chelating catalytic metals, and maintaining a continuous, compatible reducing environment.

Mechanism of thiophenol oxidation and targeted prevention strategies.

Troubleshooting Guide: Common Experimental Issues

Q: Why does my freshly prepared 3-(n-Hexylthio)thiophenol solution show dimerization on LC-MS within hours? A: This is typically caused by dissolved oxygen combined with an excessively high pH. If your buffer is above pH 7.0, a significant fraction of the thiophenol exists as the reactive thiolate anion[1]. Furthermore, if the solvent was not thoroughly degassed, molecular oxygen will rapidly drive the oxidative coupling. Solution: Lower the buffer pH to 5.5–6.0 and sparge all solvents with Argon prior to dissolving the compound[2].

Q: I added Dithiothreitol (DTT) to prevent oxidation, but my thiophenol still formed disulfide bonds. What went wrong? A: DTT is the wrong reducing agent for thiophenols. Disulfide bond cleavage by DTT proceeds via nucleophilic attack by its own thiolate species, meaning DTT is essentially inactive at pH values below 7.5. However, raising the pH to 7.5+ to activate DTT simultaneously accelerates the baseline oxidation of your thiophenol. Solution: Switch to Tris(2-carboxyethyl)phosphine (TCEP), which reduces disulfides via a phosphorus-mediated nucleophilic attack and operates efficiently at acidic pH,[3].

Q: My solution is stable in pure water, but oxidizes rapidly when diluted in standard biological buffers like PBS. Why? A: Standard buffer salts often contain trace amounts of transition metals (like Cu²⁺ and Fe³⁺). These metals act as potent electron-transfer catalysts, bridging the reaction between the thiolate anion and dissolved oxygen[4]. Solution: Supplement your buffer with 1–5 mM EDTA to chelate these trace metals and sterically hinder their catalytic activity[5].

Experimental Protocols

Protocol 1: Preparation of Oxidation-Resistant Thiophenol Solutions

This protocol is designed as a self-validating system to ensure the integrity of the free thiol before downstream applications.

Step 1: Solvent Degassing

• Action: Sparge the target buffer (e.g., 50 mM MES or Acetate buffer) with high-purity Argon gas for 30 minutes.

• Causality: Displaces dissolved O₂, removing the primary electron acceptor required for disulfide formation.

• Validation: Use a dissolved oxygen (DO) meter to confirm O₂ levels are <0.5 mg/L before proceeding.

Step 2: Buffer Optimization & Metal Chelation

• Action: Adjust the buffer pH to 5.5. Add EDTA to a final concentration of 1 mM[5],[4].

• Causality: A pH of 5.5 keeps the thiophenol protonated (R-SH), drastically reducing the concentration of the reactive thiolate (R-S⁻)[2]. EDTA neutralizes any trace metal catalysts.

• Validation: Confirm the pH using a calibrated pH meter.

Step 3: Reductant Integration

• Action: Add TCEP·HCl to achieve a 5 mM final concentration. Critical: TCEP·HCl is highly acidic; verify and re-adjust the buffer pH back to 5.5 using 1N NaOH if necessary[6].

• Causality: TCEP provides a continuous reducing environment, instantly cleaving any transient disulfide bonds that form[7].

Step 4: Thiophenol Addition & Final Validation

• Action: Dissolve the 3-(n-Hexylthio)thiophenol into the prepared buffer. Store immediately in an amber vial.

• Validation: Immediately analyze an aliquot via LC-MS. Confirm the presence of the monomeric mass [M-H]⁻ and the strict absence of the dimerized disulfide mass[2].

Quantitative Data: Reagent Selection for Thiophenol Stability

To optimize your experimental design, refer to the following comparison of common reducing agents. TCEP is the only scientifically sound choice for thiophenol stabilization due to its unique pH compatibility.

Reducing Agent	Optimal pH Range	Air Oxidation Resistance	Mechanism of Action	Recommendation for Thiophenols
TCEP	1.5 – 8.5	High[7]	Nucleophilic substitution by phosphorus atom[6]	Highly Recommended. Operates at acidic pH where thiophenols are stable[3].
DTT	7.5 – 9.0	Low	Thiol-disulfide exchange via thiolate anion	Not Recommended. Requires alkaline pH, which accelerates thiophenol oxidation[2].
β-Mercaptoethanol	8.0 – 9.0	Low	Thiol-disulfide exchange via thiolate anion	Not Recommended. Highly volatile, odorous, and requires high pH[2].

Frequently Asked Questions (FAQs)

Q: Can I store 3-(n-Hexylthio)thiophenol solutions for long-term use? A: Aqueous storage is not recommended for periods exceeding 24–48 hours. Even with TCEP, the reducing agent itself will slowly oxidize in aqueous buffers (especially phosphate buffers) over a 72-hour period[3]. For long-term storage, lyophilize the sample immediately after use to remove the solvent—which is a critical step to prevent re-oxidation—and store the dry powder at -80°C under argon[2].

Q: Does light exposure affect the stability of the free thiol? A: Yes. Thiophenol derivatives are highly susceptible to photooxidative coupling. Excitation by ambient light (particularly at wavelengths where the thiolate absorbs) facilitates the production of thiyl radicals, leading to rapid disulfide formation[1],[8]. Always prepare and store these solutions in amber vials or wrap tubes in aluminum foil[6].

Q: I need to perform a downstream reaction that is sensitive to reducing agents. How do I remove the TCEP? A: Unlike DTT, TCEP does not contain free thiols. Because of this, it frequently does not need to be removed prior to sulfhydryl-reactive cross-linking reactions (e.g., maleimide conjugation)[7]. If removal is strictly required for your specific assay, use a rapid desalting column or spin filter immediately before the downstream application.

References[1] Photooxidative Coupling of Thiophenol Derivatives to Disulfides - ACS Publications.https://pubs.acs.org/doi/10.1021/jp1077483[7] Disulfide reduction using TCEP reaction - Bio-Synthesis. https://www.biosyn.com/tcep.aspx[3] All about TCEP—the Odorless Reducing Agent - GoldBio.https://www.goldbio.com/articles/article/all-about-tcep[8] Photooxidative coupling of thiophenol derivatives to disulfides - PubMed.https://pubmed.ncbi.nlm.nih.gov/20964425/[4] S-S bond reduction by TCEP Tris(2-carboxyethyl)phosphine hydrochloride (TCEP•HCl) - BroadPharm. https://broadpharm.com/pdf/TCEP_protocol.pdf[6] Stability of Metal−Glutathione Complexes during Oxidation by Hydrogen Peroxide and Cu(II)-Catalysis - ResearchGate.https://www.researchgate.net/publication/235384157[2] How can I cleavage the disulfide bond and create two SH groups? - ResearchGate.https://www.researchgate.net/post/How_can_I_cleavage_the_disulfide_bond_and_create_two_SH_groups[5] Effects of Cu2+, EDTA, and Detergents on the Autoxidation of Dithiothreitol - Taylor & Francis.https://www.tandfonline.com/doi/pdf/10.1080/00021369.1980.10863989

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Technical Support Center: Improving the Aqueous Solubility of 3-(n-Hexylthio)thiophenol

This guide is intended for researchers, scientists, and drug development professionals who are working with 3-(n-Hexylthio)thiophenol and facing challenges with its solubility in aqueous reaction media. Here, we provide a comprehensive overview of the underlying chemical principles governing its solubility and offer practical, step-by-step troubleshooting protocols to enhance its dissolution in aqueous environments.

Understanding the Solubility Challenge

3-(n-Hexylthio)thiophenol is an aromatic thiol compound characterized by a significant hydrophobic character. This is due to the presence of a nonpolar n-hexyl group and a phenyl ring. While the thiol (-SH) and thioether (-S-) functional groups introduce a degree of polarity, the overall molecule remains poorly soluble in water. This limited aqueous solubility can be a significant hurdle in various experimental setups, including biological assays and aqueous-phase organic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key factors limiting the aqueous solubility of 3-(n-Hexylthio)thiophenol?

A: The primary limitation is the molecule's hydrophobicity, driven by the n-hexyl chain and the benzene ring. These nonpolar moieties interact poorly with the highly polar water molecules, leading to low solubility.

Q2: How does pH influence the solubility of 3-(n-Hexylthio)thiophenol?

A: The thiol group (-SH) of 3-(n-Hexylthio)thiophenol is weakly acidic. By increasing the pH of the aqueous medium above the pKa of the thiol group, it can be deprotonated to form the more polar and, therefore, more water-soluble thiolate anion (-S⁻). Aromatic thiols typically have pKa values in the range of 5.2 to 6.6.[1][2] Therefore, adjusting the pH to a basic level can significantly improve solubility.

Q3: What are some common strategies to improve the solubility of hydrophobic compounds like 3-(n-Hexylthio)thiophenol?

A: Several techniques can be employed, including the use of co-solvents, surfactants, and cyclodextrins.[3][4] The choice of method depends on the specific requirements of your experiment, such as compatibility with other reagents and downstream applications.

Troubleshooting Guides and Protocols

Guide 1: pH-Mediated Solubility Enhancement

This protocol details how to leverage the acidic nature of the thiol group to improve aqueous solubility.

Objective: To increase the solubility of 3-(n-Hexylthio)thiophenol by deprotonating the thiol group.

Protocol:

• Determine the Target pH: Based on the typical pKa range of aromatic thiols (5.2-6.6), select a target pH for your aqueous medium that is at least 1-2 pH units higher than the estimated pKa.[1][2] For example, a pH of 7.5-8.5 would be a good starting point.

• Buffer Selection: Choose a buffer system that is effective in the desired pH range and is compatible with your experimental conditions.

• Dissolution: Attempt to dissolve the 3-(n-Hexylthio)thiophenol directly in the buffered aqueous solution. Gentle heating or sonication may aid the process.

• Verification: Confirm the dissolution and stability of the compound at the selected pH. Be mindful that at higher pH values, the thiolate may be more susceptible to oxidation.

Logical Flow for pH Adjustment

Caption: pH adjustment workflow for solubility enhancement.

Guide 2: Co-solvent Systems

The use of a water-miscible organic co-solvent can reduce the overall polarity of the solvent system, thereby increasing the solubility of hydrophobic compounds.[5]

Objective: To identify an effective co-solvent and its optimal concentration for dissolving 3-(n-Hexylthio)thiophenol.

Recommended Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol

• N,N-Dimethylformamide (DMF)

• Tetrahydrofuran (THF)

Protocol:

• Prepare a Stock Solution: Dissolve a known concentration of 3-(n-Hexylthio)thiophenol in 100% of the chosen co-solvent (e.g., 10 mg/mL in DMSO).

• Titration into Aqueous Media: While stirring, slowly add the stock solution to your aqueous buffer.

• Observe for Precipitation: Monitor the solution for any signs of precipitation. The point at which the solution becomes cloudy indicates the solubility limit for that co-solvent percentage.

• Optimization: Systematically test different final percentages of the co-solvent (e.g., 1%, 5%, 10%) to find the lowest concentration that maintains the desired amount of dissolved compound.

Data Summary for Co-solvent Screening

Co-solvent	Maximum Tolerated Concentration (% v/v) without Precipitation
DMSO	Experimental Result
Ethanol	Experimental Result
DMF	Experimental Result

Guide 3: Surfactant-Mediated Solubilization

Surfactants form micelles in aqueous solutions, which can encapsulate hydrophobic molecules in their nonpolar core, thereby increasing their apparent solubility.[6]

Objective: To use surfactants to create a micellar dispersion of 3-(n-Hexylthio)thiophenol.

Recommended Surfactants:

• Anionic: Sodium dodecyl sulfate (SDS)

• Cationic: Cetyltrimethylammonium bromide (CTAB)

• Non-ionic: Tween® series, Triton™ X-100

Protocol:

• Prepare Surfactant Solution: Prepare an aqueous solution of the chosen surfactant at a concentration above its critical micelle concentration (CMC).

• Incorporate the Compound: Add 3-(n-Hexylthio)thiophenol to the surfactant solution.

• Facilitate Encapsulation: Use sonication or vigorous stirring to aid in the formation of micelles and the encapsulation of the compound.

• Equilibration: Allow the solution to equilibrate. A clear solution indicates successful solubilization.

Micellar Solubilization Mechanism

Caption: Encapsulation of a hydrophobic molecule within a surfactant micelle.

Guide 4: Cyclodextrin-Based Inclusion Complexes

Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[7][8] They can encapsulate hydrophobic "guest" molecules, forming water-soluble inclusion complexes.[7][9][10]

Objective: To form a water-soluble inclusion complex of 3-(n-Hexylthio)thiophenol with a cyclodextrin.

Recommended Cyclodextrins:

• β-Cyclodextrin (β-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Methyl-β-cyclodextrin (M-β-CD)

Protocol:

• Prepare Cyclodextrin Solution: Dissolve the chosen cyclodextrin in the aqueous medium.

• Add the Guest Molecule: Introduce 3-(n-Hexylthio)thiophenol to the cyclodextrin solution.

• Promote Complexation: Stir the mixture for several hours to allow for the formation of the inclusion complex. The molar ratio of cyclodextrin to the drug should be optimized to achieve maximum encapsulation efficiency.[11]

• Confirm Solubilization: A clear solution suggests the formation of a soluble inclusion complex.

Cyclodextrin Inclusion Complex

Caption: Formation of an inclusion complex with cyclodextrin.

Summary of Approaches

Method	Principle	Key Advantages	Important Considerations
pH Adjustment	Ionization of the thiol group.	Simple and cost-effective.	Potential for pH-induced degradation or reaction interference.
Co-solvents	Reduction of solvent polarity.	Broadly effective for many hydrophobic compounds.	Co-solvent might affect biological systems or reaction kinetics.
Surfactants	Micellar encapsulation.	High solubilizing capacity above the CMC.	Potential for protein denaturation; can interfere with some assays.
Cyclodextrins	Inclusion complex formation.	Biocompatible and can enhance stability.	Stoichiometry of complexation needs to be considered; can be a more costly option.

Final Recommendations

When encountering solubility issues with 3-(n-Hexylthio)thiophenol, a systematic approach is recommended. Begin with the simplest methods, such as pH adjustment, if compatible with your experimental design. If this is not feasible or effective, proceed to screen a small panel of co-solvents. For more sensitive systems, such as biological assays, the use of surfactants or cyclodextrins may provide the necessary solubility with greater biocompatibility. It is crucial to validate that the chosen solubilization method does not interfere with your downstream analysis or the activity of other components in your system.

References

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• 15. 3-Hexylthiophene | C10H16S | CID 566849 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. 3-Hexylthiophen ≥99% | Sigma-Aldrich [sigmaaldrich.com]
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• 29. 3-n-Hexylthiophene, 98% 25 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

reducing oxidation of 3-(n-Hexylthio)thiophenol during long-term laboratory storage

Welcome to the Technical Support Center. This resource provides researchers, scientists, and drug development professionals with field-proven, mechanistically grounded methodologies to prevent the oxidative degradation of 3-(n-Hexylthio)thiophenol during long-term laboratory storage.

Part 1: FAQs – The Mechanisms of Degradation

Q: My 3-(n-Hexylthio)thiophenol has become viscous and slightly yellow over time. What happened? A: The compound has undergone auto-oxidation. Thiophenols are highly prone to oxidation, converting the active free thiol (-SH) into an inactive disulfide dimer (e.g., bis(3-(n-hexylthio)phenyl) disulfide)[1]. This dimerization doubles the molecular weight and alters intermolecular forces, resulting in a viscous liquid or solid precipitate.

Q: Why do you strongly recommend Argon over Nitrogen for storage blanketing? A: While both are inert gases, the causality lies in their physical density. Argon (atomic mass ~40 g/mol ) is significantly heavier than Nitrogen (~28 g/mol ) and ambient air (~29 g/mol ). When purging a storage vial, Argon sinks and forms a dense, protective physical blanket directly over the liquid phase, effectively displacing oxygen and preventing air ingress[2][3]. Nitrogen tends to dissipate rapidly once the vial is opened.

Q: Can ambient laboratory light really degrade my sample? A: Yes. Thiophenol derivatives undergo rapid photooxidative coupling. Exposure to UV or visible light excites the molecule, facilitating the homolytic cleavage of the S-H bond or electron transfer. This generates highly reactive thiyl radicals (RS•) which rapidly collide and dimerize into disulfides[4].

Q: How does pH affect the stability of this compound if stored in a solution? A: The stability of thiols is highly pH-dependent. In neutral to alkaline environments, the thiol deprotonates into a thiolate anion (RS⁻). Because the thiolate anion is significantly more electron-rich than the neutral thiol, it is far more susceptible to single-electron oxidation by trace metals or oxygen[2][3]. Maintaining a slightly acidic environment suppresses thiolate formation.

Part 2: Troubleshooting Guide – Specific Storage Issues

Issue: Rapid oxidation observed even when the compound is stored at 4°C.

• Root Cause: Trace transition metals (like iron or copper) leached from standard borosilicate glass or introduced via metal spatulas/needles act as catalysts. They facilitate the single-electron transfer required for thiol oxidation, bypassing the kinetic barrier of low temperatures[5].

• Solution: Store the neat compound in acid-washed, amber glass vials with PTFE-lined caps. If working with the compound in aqueous or mixed organic buffers, add 1-5 mM EDTA or DTPA to chelate trace metals and halt catalytic oxidation[5].

Issue: Inconsistent reaction yields between different aliquots from the same master bottle.

• Root Cause: Repeated opening of the master bottle introduces fresh oxygen and atmospheric moisture during each use, leading to a progressive degradation gradient across the lifespan of the bottle.

• Solution: Transition to a single-use aliquot system immediately upon receiving the compound. Use the Schlenk-line aliquoting protocol (detailed below) to divide the batch into single-experiment volumes.

Part 3: Quantitative Storage Data

To optimize your laboratory workflows, refer to the following synthesized data comparing storage conditions and their impact on the relative oxidation rate of aryl thiols.

Storage Condition	Atmosphere	Container Type	Temperature	Relative Oxidation Rate	Expected Shelf Life
Optimal	Argon	Amber Glass (PTFE cap)	-80°C	< 1%	> 2 Years
Standard Long-Term	Argon	Amber Glass (PTFE cap)	-20°C	5%	1 Year
Short-Term Benchtop	Nitrogen	Clear Glass	4°C	25%	1-2 Months
Unprotected	Ambient Air	Clear Glass	20°C	100% (Baseline)	< 1 Week

Note: Oxidation rates are relative estimates based on standard aryl thiol degradation kinetics.

Part 4: Self-Validating Experimental Protocols

Protocol A: Schlenk-Line Aliquoting and Argon Blanketing

This protocol ensures oxygen-free transfer and establishes a self-validating baseline for long-term storage.

• Preparation: Flame-dry amber glass vials (2 mL) and cool them under a continuous vacuum in a desiccator.

• Purging: Cap the vials with PTFE-lined septa. Insert a needle connected to an Argon line and a secondary vent needle. Purge each vial with Argon for 3 minutes to ensure complete displacement of ambient air.

• Transfer: Using a gas-tight Hamilton syringe (pre-purged 3x with Argon), draw the required volume of 3-(n-Hexylthio)thiophenol from the master bottle and inject it into the purged vials.

• Sealing: Remove the vent needle, allow Argon to pressurize the vial slightly for 2 seconds, and remove the Argon needle. Wrap the cap tightly with Parafilm or electrical tape. Store immediately at -20°C or -80°C.

• System Validation Step: To validate the integrity of your storage system, reserve one micro-aliquot (10 µL) and immediately perform an Ellman’s reagent (DTNB) colorimetric assay[3]. Record the absorbance at 412 nm. Repeat this assay on a test vial after 3 months; a decrease in absorbance of less than 2% validates the storage integrity.

Protocol B: Reversing Disulfide Formation (Chemical Reduction)

If your sample has already oxidized, use this protocol to reduce the disulfide dimer back to the active free thiol.

• Solvation: Dissolve the oxidized 3-(n-Hexylthio)thiophenol sample in a degassed solvent (e.g., methanol or a buffered aqueous-organic mixture).

• Reduction: Add 2 to 5 molar equivalents of Tris(2-carboxyethyl)phosphine (TCEP). Causality note: TCEP is chosen over Dithiothreitol (DTT) because it is odorless, functions over a wider pH range, and does not require removal prior to most downstream synthetic applications[2].

• Incubation: Stir the reaction mixture at room temperature for 30 minutes under an Argon atmosphere.

• System Validation Step: Spot the reaction mixture alongside an oxidized control on a Silica Gel TLC plate (elute with Hexanes/Ethyl Acetate). The successful reduction is validated by the disappearance of the non-polar disulfide spot and the emergence of the highly polar free thiol spot.

Part 5: Mechanistic Pathway Visualization

The following diagram illustrates the chemical pathways leading to thiophenol degradation and maps exactly where each recommended storage intervention breaks the chain of oxidation.

Mechanistic pathway of thiophenol oxidation and targeted storage interventions.

References

• Thiophenol - Wikipedia. Wikimedia Foundation. [Link]

• Photooxidative Coupling of Thiophenol Derivatives to Disulfides. ACS Publications.[Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. MDPI. [Link]

• Introduction to approaches and tools for the evaluation of protein cysteine oxidation. National Institutes of Health (PMC). [Link]

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Technical Support Center: Overcoming Steric Hindrance in 3-(n-Hexylthio)thiophenol Catalytic Metal Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(n-Hexylthio)thiophenol and its catalytic metal complexes. This guide is designed to provide in-depth troubleshooting assistance and practical solutions to common challenges arising from the steric bulk of the 3-(n-hexylthio)thiophenol ligand. By understanding the underlying principles and implementing the strategies outlined below, you can optimize your synthetic protocols and enhance catalytic performance.

Section 1: Ligand Synthesis and Purification

FAQ 1: I am observing low yields during the synthesis of 3-(n-Hexylthio)thiophenol. What are the likely causes and how can I improve the outcome?

Low yields in the synthesis of 3-(n-Hexylthio)thiophenol can often be attributed to incomplete reaction, side reactions, or purification losses. The n-hexylthio group, while contributing to steric hindrance in the final complex, can also influence the reactivity of the starting materials.

Troubleshooting Strategies:

• Reaction Conditions: The reaction of 3-bromothiophenol with 1-hexanethiol is a common route. Ensure anhydrous conditions and an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the thiol functionalities.

• Base Selection: The choice of base is critical for the deprotonation of the thiophenol. A strong, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is recommended. The stoichiometry of the base should be carefully controlled to avoid side reactions.

• Temperature Control: The reaction temperature should be optimized. While heating can increase the reaction rate, it may also promote side product formation. Start at room temperature and gradually increase the temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Purification: Purification by column chromatography is often necessary. A gradient elution with a non-polar solvent system (e.g., hexanes/ethyl acetate) is typically effective. Careful selection of the stationary and mobile phases can minimize product loss.

Experimental Protocol: Synthesis of 3-(n-Hexylthio)thiophenol

• To a solution of 3-bromothiophenol (1.0 eq) in an anhydrous solvent such as Tetrahydrofuran (THF) under an inert atmosphere, add sodium hydride (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 30 minutes.

• Add 1-hexanethiol (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Section 2: Metal Complex Formation

FAQ 2: I am struggling to form a stable, monomeric metal complex with 3-(n-Hexylthio)thiophenol. The product appears to be polymeric or an insoluble material. Why is this happening?

The formation of insoluble polymers is a common issue when working with thiophenol-based ligands due to the propensity of thiolate ligands to bridge multiple metal centers.[1][2] The steric bulk of the n-hexylthio group is intended to mitigate this, but experimental conditions can still favor polymerization.

Causality and Solutions:

• Steric Crowding: While the n-hexylthio group provides steric hindrance, it may not be sufficient to prevent polymerization with certain metal precursors or under specific reaction conditions. The choice of ancillary ligands on the metal precursor is crucial. Bulky ancillary ligands can help to occupy coordination sites and prevent the formation of bridging thiolates.[3]

• Ligand-to-Metal Ratio: The stoichiometry of the ligand to the metal precursor is a critical parameter. An excess of the ligand can sometimes favor the formation of monomeric complexes by saturating the metal coordination sphere. Conversely, a substoichiometric amount of the ligand can lead to the formation of ligand-bridged oligomers or polymers. Experiment with different ligand-to-metal ratios to find the optimal conditions for your specific system.

• Solvent Effects: The choice of solvent can influence the solubility of the resulting complex and the reaction pathway. A coordinating solvent may compete with the thiolate ligand for binding to the metal center, potentially hindering the desired complex formation. Conversely, a non-coordinating solvent may promote aggregation and precipitation if the resulting complex has low solubility. Screen a range of solvents with varying polarities and coordinating abilities.

• Reaction Temperature: Temperature can impact the kinetics and thermodynamics of complex formation. In some cases, lower temperatures may favor the formation of the desired monomeric complex by slowing down the rate of competing polymerization reactions.[4]

Table 1: Recommended Starting Conditions for Complexation

Metal Precursor	Ancillary Ligands	Solvent	Temperature (°C)
Pd(OAc)₂	Phosphine (e.g., PPh₃)	Toluene	80-110
PtCl₂(COD)	-	Dichloromethane	Room Temperature
Rh(acac)(CO)₂	-	THF	Room Temperature
RuCl₂(PPh₃)₃	-	Benzene	80

Visualization: Factors Influencing Complex Formation

Caption: Key factors influencing the formation of monomeric vs. polymeric metal complexes.

Section 3: Catalyst Activation and Handling

FAQ 3: My catalytic reaction is not proceeding, or the activity is very low. How can I activate the metal complex catalyst?

Thiolate-ligated metal complexes, especially those of late transition metals, can sometimes be catalytically inactive as prepared and require an activation step to generate a coordinatively unsaturated, catalytically active species.[5] This often involves the removal of a ligand to open up a coordination site for substrate binding.

Activation Strategies:

• Thermal Activation: Heating the reaction mixture can sometimes be sufficient to induce ligand dissociation and activate the catalyst.[5] However, this approach should be used with caution as it can also lead to catalyst decomposition. Thermogravimetric analysis (TGA) can be a useful tool to determine the thermal stability of your complex.

• Chemical Activation: The addition of a chemical agent can facilitate the removal of a ligand. For example, silver salts (e.g., AgBF₄, AgOTf) can be used to abstract halide ligands. For thiolate-protected clusters, treatment with iodine has been shown to partially remove thiolate ligands and enhance catalytic activity.[6]

• Photochemical Activation: Irradiation with light of a specific wavelength can sometimes be used to induce ligand dissociation and generate a catalytically active species.[7] This method offers the advantage of mild reaction conditions.

Visualization: Catalyst Activation Workflow

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Phase Separation in 3-(n-Hexylthio)thiophenol Polymer Blends

Welcome to the advanced troubleshooting center for 3-(n-Hexylthio)thiophenol polymer formulations. This dual-functional molecule—featuring a highly reactive thiophenol head and a flexible, hydrophobic hexylthio tail—is prized for imparting high refractive indices and flexibility to optical resins, biosensors, and thermoplastic elastomers. However, its amphiphilic nature frequently induces thermodynamic instability when blended with polar matrices (e.g., acrylates, epoxies, or polyurethanes), leading to detrimental phase separation.

This guide provides researchers and drug development professionals with the mechanistic logic and self-validating protocols required to control morphology, suppress macroscopic segregation, and achieve stable nanophase-separated blends.

Part 1: Diagnostic Data Matrix

The severity of phase separation is a direct competition between the thermodynamics of mixing and the kinetics of polymerization. The table below summarizes the quantitative relationship between formulation parameters, curing kinetics, and resulting phase morphology in a standard UV-curable thiol-ene matrix.

3-(n-Hexylthio)thiophenol (wt%)	UV Intensity (mW/cm²)	Curing Time (s)	Phase Domain Size (nm)	Optical Transparency (%)	Morphology State
5.0	5.0	120	> 2000	< 40% (Opaque)	Macroscopic
5.0	20.0	30	400	75% (Translucent)	Microphase
5.0	50.0	5	< 50	> 95% (Clear)	Nanophase
15.0	50.0	5	150	85% (Clear)	Microphase
15.0	5.0	120	> 5000	< 20% (Opaque)	Macroscopic

Data Interpretation: High UV intensity rapidly pushes the system past its gel point, restricting the diffusion of the hexylthio tails and trapping the domains at the nanoscale.

Part 2: Mechanistic Workflows

To effectively troubleshoot, one must understand the bifurcation between thermodynamic control (which leads to failure) and kinetic trapping (which leads to success).

Thermodynamic vs. kinetic pathways dictating phase separation in polymer blends.

Part 3: Troubleshooting FAQs

Q1: Why does my blend turn opaque during the curing process despite being perfectly transparent initially? A1: This is a classic case of Polymerization-Induced Phase Separation (PIPS). Initially, the monomer mixture is thermodynamically stable. As the thiol-ene reaction progresses, the molecular weight of the matrix increases, which drastically reduces the entropy of mixing ( ΔSmix​ ). The hydrophobic hexylthio tails of 3-(n-Hexylthio)thiophenol become incompatible with the growing polar network, driving phase separation[1]. Because the reaction is too slow, the domains have time to grow beyond 400 nm, which scatters visible light and causes opacity.

Q2: How can I differentiate between beneficial nanophase separation and detrimental macroscopic phase separation? A2: Macroscopic phase separation yields opaque films with compromised mechanical integrity (brittleness) and two distinct glass transition temperatures ( Tg​ ) that match the pure components. Nanophase separation (domains <50 nm) yields optically transparent films with a broadened or shifted Tg​ in Differential Scanning Calorimetry (DSC), and sharp interfaces visible in Small-Angle X-ray Scattering (SAXS)[2]. Nanophase separation often acts as a toughening mechanism, increasing the Young's modulus without sacrificing strain at break.

Q3: Does the thioether linkage in the hexylthio group participate in the crosslinking, or is it strictly the thiophenol -SH? A3: The thioether linkage is generally unreactive under standard radical or nucleophilic thiol-ene conditions. The primary reactive site is the thiophenol -SH group. However, the heavy sulfur atom in the thioether increases the local refractive index and alters the chain's flexibility. Because the -SH reacts and anchors the molecule while the hexylthio tail remains highly mobile, the unanchored tails will aggregate, forming hydrophobic clusters.

Q4: What is the most effective way to prevent macroscopic segregation without altering the chemical formulation? A4: Kinetic trapping. By increasing the UV irradiation intensity or rapidly quenching the temperature, you accelerate the crosslinking rate ( Rp​ ) so that it vastly exceeds the diffusion rate ( Rd​ ) of the phase-separating components. The system reaches its gel point before the hexylthio domains can grow beyond the nanoscale, effectively "freezing" the morphology in place[3].

Q5: If kinetic trapping fails due to thickness limitations, how can I thermodynamically stabilize the blend? A5: You must reduce the interfacial tension between the hexylthio domains and the matrix. This is achieved by introducing a gradient copolymer or a block copolymer compatibilizer[4]. The compatibilizer should possess a hydrophobic segment (compatible with the hexyl tail) and a polar segment (compatible with the matrix), which physically anchors at the interface and suppresses micron-scale segregation.

Part 4: Self-Validating Experimental Protocols

Protocol A: Kinetic Trapping via High-Intensity UV Thiol-Ene Photopolymerization

Objective: To outpace the diffusion of hexylthio tails by rapidly reaching the gel point.

• Formulation: Weigh the base polymer resin (e.g., PEG-diacrylate) and 3-(n-Hexylthio)thiophenol (up to 15 wt%). Add 2 wt% of a highly efficient photoinitiator (e.g., DMPA).

• Homogenization: Mechanically stir at 40°C in a dark environment until the mixture is optically clear.

• Degassing: Place the mixture in a vacuum desiccator for 10 minutes. Causality: Dissolved oxygen quenches radical species, delaying the onset of polymerization and giving the hexyl tails time to aggregate.

• Casting: Pour the resin into a glass mold with a defined 1 mm spacer.

• Rapid UV Curing: Irradiate with a 365 nm UV LED array at ≥ 50 mW/cm² for 10 seconds.

• Post-Cure Annealing: Thermally anneal at Tg​

  • 20°C for 1 hour to achieve full conversion of residual thiol groups.

• Self-Validation: Post-cure, visually inspect the film over printed text. If the text is perfectly legible without distortion, nanophase separation is achieved. Confirm by running DSC; a single, broadened Tg​ indicates successful kinetic trapping, whereas two distinct Tg​ values indicate failure.

Standardized workflow for kinetically trapped thiol-ene photopolymerization.

Protocol B: Compatibilization using Gradient Copolymers (For Thermoplastics)

Objective: To thermodynamically stabilize the blend during melt-processing.

• Selection: Choose a gradient copolymer that features both aliphatic (hexyl-compatible) and polar (matrix-compatible) segments.

• Dry Blending: Introduce 2-5 wt% of the compatibilizer into the 3-(n-Hexylthio)thiophenol/polymer mixture.

• Melt Mixing: Process using a twin-screw extruder at a temperature 20°C above the matrix Tm​ or Tg​ . Causality: High shear forces break down aggregated thiophenol domains, allowing the compatibilizer to coat the interfaces.

• Quenching: Extrude directly onto a chilled roll to rapidly cool the blend.

• Self-Validation: Perform Small-Angle X-ray Scattering (SAXS). A broad scattering peak indicates a stabilized microemulsion, confirming the compatibilizer successfully reduced interfacial tension and prevented macroscopic phase separation.

References

• Segmented Thermoplastic Polymers Synthesized by Thiol–Ene Click Chemistry: Examples of Thiol–Norbornene and Thiol–Maleimide Click Reactions. Macromolecules - ACS Publications.[Link]

• Computational Insight into Phase Separation of a Thiol-Ene Photopolymer with Liquid Crystals for Holography by Dissipative Particle Dynamics Simulation. Macromolecules - ACS Publications.[Link]

• π-Conjugated gradient copolymers suppress phase separation and improve stability in bulk heterojunction solar cells. Journal of Materials Chemistry C (RSC Publishing).[Link]

• Untangling the mysteries of polymer blend phase separation dynamics. AIP Publishing.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aip.org [aip.org]
• 4. π-Conjugated gradient copolymers suppress phase separation and improve stability in bulk heterojunction solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Refining Crystallization of 3-(n-Hexylthio)thiophenol

Welcome to the Advanced Technical Support Center for organosulfur crystallization. 3-(n-Hexylthio)thiophenol presents unique isolation challenges due to its structural dichotomy—a rigid aromatic core coupled with a highly flexible n-hexyl chain—and the extreme redox sensitivity of its free thiol group.

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating troubleshooting strategies to overcome phase separation and oxidative degradation during crystallization.

Part I: Core Troubleshooting & FAQs

Q1: My crystallization yields an emulsion or "oils out" at the bottom of the flask instead of forming crystals. Why does this happen? A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out." The flexible n-hexyl chain on the thiophenol ring significantly lowers the crystal lattice energy and the compound's melting point. When supersaturation is generated too rapidly (e.g., via crash cooling), the system crosses into a miscibility gap before nucleation can occur. Instead of forming a crystalline solid, the solute separates as a dense, solute-rich liquid phase [1]. This oily phase acts as a highly efficient sink for impurities, making it impossible to obtain a pure solid [2].

Q2: How do I force the system to bypass LLPS and form a crystalline suspension? A: You must kinetically favor crystal nucleation over droplet formation by strictly controlling the supersaturation rate. This requires mapping the Metastable Zone Width (MSZW) of your specific solvent system. Generate supersaturation slowly via precise anti-solvent dosing rather than temperature drops, and introduce high-purity seed crystals exactly halfway into the MSZW. Seeding provides a low-energy template for lattice growth, effectively bypassing the LLPS boundary [1].

Q3: LC-MS analysis of my isolated solid shows a major impurity at m/z ~418. What is this, and how did it form? A: The monomeric mass of 3-(n-hexylthio)thiophenol is ~226 g/mol ; an m/z of ~418 (accounting for ionization) indicates the presence of the disulfide dimer: bis(3-(n-hexylthio)phenyl) disulfide. Thiophenols are highly susceptible to aerobic oxidation. In the presence of trace oxygen and weak bases (even residual basicity from glassware), the thiol is deprotonated to a thiolate anion. This anion rapidly undergoes a radical-mediated aerobic oxidation to form the disulfide [3]. Because the dimer has drastically different solubility parameters, it co-precipitates and disrupts the monomer's crystal lattice.

Q4: Can I salvage a batch that has been contaminated with the disulfide dimer? A: Yes. Disulfide formation is fully reversible via thiol-disulfide exchange. Before attempting recrystallization, treat the crude mixture with a non-thiol reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) or a strong thiol reductant like DTT (Dithiothreitol). This will quantitatively cleave the S–S bond back to the free thiol without requiring harsh conditions [4].

Part II: Mechanistic & Workflow Visualizations

Mechanism of aerobic disulfide formation and reductive cleavage recovery.

Step-by-step anti-solvent crystallization workflow to prevent oiling out.

Part III: Quantitative Data & System Selection

Choosing the correct solvent system is the most critical variable in preventing LLPS. The table below summarizes the thermodynamic screening for 3-(n-Hexylthio)thiophenol crystallization.

Table 1: Solvent / Anti-Solvent System Screening

Good Solvent	Anti-Solvent	MSZW Width (°C)	LLPS (Oiling Out) Risk	Yield (%)	Purity (HPLC)
Toluene	Methanol	12.5	Low (if seeded)	85%	>99.5%
Ethyl Acetate	Heptane	8.0	Moderate	78%	97.0%
Dichloromethane	Hexane	4.5	High	60%	92.5%
THF	Water	N/A	Extreme (Immediate LLPS)	N/A	N/A

Table 2: Optimized Time-Temperature-Dosing Profile (Toluene/MeOH System)

Phase	Time (min)	Temp (°C)	Anti-Solvent Vol (v/v)	Critical Action / Self-Validation
Dissolution	0 - 30	40	0.0	Ensure complete dissolution. Verify via clear solution.
Dosing I	30 - 60	40	0.5	Dose MeOH at 0.016 v/v per min.
Seeding	60 - 65	40	0.5	Add 1% w/w seed crystals. Wait 5 mins to confirm non-dissolution.
Dosing II	65 - 125	40	1.5	Resume MeOH dosing to reach maximum supersaturation.
Cooling	125 - 325	40 → -10	1.5	Linear cooling ramp at -0.25 °C/min.

Part IV: Self-Validating Experimental Protocols

Protocol A: Disulfide Cleavage & Pre-Crystallization Workup

Purpose: To ensure the starting material is 100% monomeric free thiol prior to establishing supersaturation.

• Dissolution: Dissolve 10.0 g of crude 3-(n-hexylthio)thiophenol in 50 mL of degassed Toluene under an Argon atmosphere.

• Reduction: Add 1.2 equivalents of aqueous TCEP-HCl (0.5 M, degassed). Stir vigorously biphasically for 45 minutes at 25 °C.

• Validation Check: Stop stirring, allow phase separation, and sample the organic layer. Perform a rapid TLC (Hexane:EtOAc 9:1) or LC-MS to confirm the disappearance of the dimer spot (m/z ~418). Do not proceed until dimer is undetectable.

• Separation: Separate the organic phase, wash with degassed brine (2 x 20 mL), and dry over anhydrous Na2​SO4​ . Filter under Argon.

Protocol B: Seeded Anti-Solvent Crystallization (Schlenk Conditions)

Purpose: To safely navigate the MSZW and prevent Liquid-Liquid Phase Separation.

• Preparation: Transfer the purified toluene solution from Protocol A into a jacketed crystallizer equipped with an overhead stirrer. Purge the headspace with Argon.

• Temperature Equilibration: Heat the solution to 40 °C to ensure absolute solubility and destroy any parasitic thermal history.

• Initial Anti-Solvent Dosing: Using a programmable syringe pump, dose 25 mL of degassed Methanol (anti-solvent) at a rate of 0.8 mL/min. The solution should remain perfectly clear.

• Seeding: Suspend 100 mg of pure 3-(n-hexylthio)thiophenol seed crystals in 1 mL of cold methanol. Inject this slurry into the crystallizer. Validation: Observe the reactor for 5 minutes. The seeds must remain suspended and not dissolve (confirming the system is within the MSZW).

• Secondary Dosing: Dose an additional 50 mL of Methanol at 0.8 mL/min. The suspension will become visibly cloudy as crystal growth initiates.

• Cooling Ramp: Initiate a linear cooling ramp from 40 °C to -10 °C at a rate of -0.25 °C/min.

• Isolation: Filter the resulting slurry rapidly through a pre-chilled sintered glass funnel under a blanket of Argon. Wash the filter cake with 20 mL of cold (-20 °C) Methanol. Dry in a vacuum oven at 20 °C.

References

• Mettler Toledo. "Oiling Out in Crystallization". Mettler Toledo Applications. Available at:[Link]

• LibreTexts. "3.6F: Troubleshooting - Chemistry LibreTexts". Chemistry LibreTexts. Available at:[Link]

• MDPI. "Innovative Application of Polyether Amine as a Recyclable Catalyst in Aerobic Thiophenol Oxidation". Molecules. Available at:[Link]

• PMC. "Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems". National Institutes of Health. Available at:[Link]

Reference Data & Comparative Studies

3-(n-Hexylthio)thiophenol vs 4-(n-Hexylthio)thiophenol electronic properties comparison

An in-depth comparative analysis of 3-(n-Hexylthio)thiophenol (meta-substituted) and 4-(n-Hexylthio)thiophenol (para-substituted) requires a fundamental understanding of molecular electronics, specifically how positional isomerism dictates quantum transport.

As a Senior Application Scientist, I approach this comparison not just as a structural difference, but as a divergence in quantum mechanical behavior. The position of the hexylthio (-S-C₆H₁₃) electron-donating group relative to the thiolate anchor dictates the molecule's conjugation pathway, Fermi level alignment, and ultimately, its viability as a conductive molecular wire versus a nanoscale insulator.

Mechanistic Principles: Conjugation and Quantum Interference

When bridging two gold (Au) electrodes to form a single-molecule junction, the transport of electrons is governed by ballistic tunneling. The efficiency of this tunneling is exponentially dependent on the alignment of the molecule’s Highest Occupied Molecular Orbital (HOMO) with the Fermi level of the electrodes, as well as the phase of the electron waves passing through the molecule [1].

• 4-(n-Hexylthio)thiophenol (Para-Substitution): In the para-configuration, the lone pairs on the sulfur atom of the hexylthio group can delocalize into the aromatic ring, establishing continuous π -conjugation with the thiolate anchor[2]. This linear conjugation pathway allows electron waves to pass through the molecule constructively. The strong electron-donating nature of the para-hexylthio group pushes the HOMO energy level up, narrowing the HOMO-LUMO gap and aligning it closer to the Au Fermi level, resulting in high single-molecule conductance.

• 3-(n-Hexylthio)thiophenol (Meta-Substitution): Shifting the hexylthio group to the meta-position disrupts this continuous conjugation. Electron transport through meta-substituted aromatic rings is subjected to Destructive Quantum Interference (DQI) [3]. Because the electron waves traveling through the two branches of the benzene ring arrive at the meta-position completely out of phase, they cancel each other out. This cross-conjugation creates a transmission node (an anti-resonance) near the Fermi level, effectively acting as a quantum blockade and dropping conductance by several orders of magnitude.

Fig 1: Quantum interference effects on electron transport in meta vs. para molecular junctions.

Quantitative Electronic Properties Comparison

To objectively evaluate these two isomers, we must look at their behavior both as isolated molecules and as Self-Assembled Monolayers (SAMs) on metallic substrates. The table below synthesizes the distinct electronic and physical properties driven by their substitution patterns.

Property	3-(n-Hexylthio)thiophenol (Meta)	4-(n-Hexylthio)thiophenol (Para)
Electronic Coupling Motif	Cross-conjugated	Linearly conjugated
Quantum Interference	Destructive (DQI)	Constructive
Relative Conductance ( G0​ )	∼10−5 to 10−6 (Insulating)	∼10−3 to 10−4 (Conductive)
HOMO Energy Level Shift	Minimal shift relative to bare thiophenol	Significant upward shift (destabilization)
C-S Bond Descriptors	Minimal substituent effect	Markedly influenced by electron donation [1]
SAM Packing on Au(111)	Disordered, prone to physisorbed adlayers	Highly ordered, densely packed monolayers
Primary Application	Nanoscale insulators, molecular switches	Molecular wires, charge-transport layers

Experimental Methodologies (Self-Validating Protocols)

To empirically validate the electronic differences between the meta and para isomers, researchers rely on the Scanning Tunneling Microscopy Break Junction (STM-BJ) technique [4]. This method is chosen because macroscopic measurements (like bulk conductivity) average out the quantum effects of individual molecules. STM-BJ isolates the ballistic transport pathway of a single molecule, providing a self-validating statistical distribution of its true electronic nature.

Protocol: Single-Molecule Conductance via STM-BJ

Causality Note: We use a low bias voltage (e.g., 100 mV) during this protocol to ensure we are measuring non-resonant tunneling (conductance near the Fermi level) rather than field-emission or molecular orbital resonance.

• Substrate Preparation:

  • Cleave a fresh Au(111) single crystal and flame-anneal it using a butane torch until a dull red glow is achieved. Reasoning: This ensures atomically flat terraces necessary for uniform SAM formation.

• Monolayer Self-Assembly:

  • Immerse the Au(111) substrate into a 1.0 mM solution of either 3-(n-Hexylthio)thiophenol or 4-(n-Hexylthio)thiophenol in anhydrous ethanol for 24 hours in the dark.

  • Rinse thoroughly with ethanol and dry under a stream of high-purity N2​ to remove physically adsorbed multilayers.

• Junction Formation (STM-BJ):

  • Mount the sample in the STM fluid cell containing a non-polar solvent (e.g., mesitylene) to minimize environmental noise.

  • Drive a mechanically cut Au tip into the SAM-coated substrate until the conductance reaches >5G0​ ( G0​=2e2/h , the quantum of conductance), ensuring a bulk metallic contact has formed.

• Data Acquisition:

  • Retract the tip at a constant piezoelectric speed (e.g., 15 nm/s) while applying a 100 mV bias.

  • As the Au-Au contact breaks, molecules bridge the gap. Record the current decay. Plateaus in the current-distance trace indicate the formation of a stable single-molecule junction.

• Statistical Validation:

  • Collect at least 5,000 to 10,000 individual retract traces.

  • Compile the data into 1D and 2D conductance histograms without data selection. The peak of the log-normal distribution represents the most probable single-molecule conductance.

Fig 2: Step-by-step STM-Break Junction workflow for single-molecule conductance measurements.

Conclusion for Drug Development & Materials Science

While these compounds are primarily utilized in molecular electronics, their electronic behaviors have profound implications in rational drug design and materials science. The ability of the para-isomer to efficiently transfer charge makes it an excellent candidate for designing redox-active enzyme inhibitors or charge-transfer complexes. Conversely, the meta-isomer's ability to act as a quantum insulator (despite having the exact same molecular weight and atomic composition) makes it ideal for decoupling electronic systems or designing highly specific, non-conductive steric blockers in metallo-pharmaceuticals.

References

• Bond analysis in meta- and para-substituted thiophenols: overlap descriptors, local mode analysis, and QTAIM. National Institutes of Health (NIH) / PubMed.1

• Electronic properties of para-substituted thiophenols and disulfides from 13C NMR spectroscopy and ab initio calculations. New Journal of Chemistry (RSC Publishing).2

• Evidence for Quantum Interference in SAMs of Arylethynylene Thiolates in Tunneling Junctions with Eutectic Ga–In (EGaIn) Top-Contacts. Journal of the American Chemical Society (ACS).3

• Single-molecule electronics: from chemical design to functional devices. Chemical Society Reviews (RSC Publishing).4

Sources

• 1. Bond analysis in meta- and para-substituted thiophenols: overlap descriptors, local mode analysis, and QTAIM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electronic properties of para-substituted thiophenols and disulfides from 13C NMR spectroscopy and ab initio calculations: relations to the Hammett parameters and atomic charges - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Single-molecule electronics: from chemical design to functional devices - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00143E [pubs.rsc.org]

comparing SAM stability of 3-(n-Hexylthio)thiophenol and straight-chain alkanethiols

Comparative Stability Analysis: 3-(n-Hexylthio)thiophenol vs. Straight-Chain Alkanethiols in Self-Assembled Monolayers

As a Senior Application Scientist in surface chemistry, I frequently consult with drug development professionals and biosensor engineers who face a recurring critical failure: the degradation of Self-Assembled Monolayers (SAMs) under physiological or thermal stress. The choice of the anchoring ligand dictates the thermodynamic and chemical lifespan of your functionalized surface.

This guide provides an in-depth, objective comparison between traditional straight-chain alkanethiols (e.g., 1-octanethiol, 1-decanethiol) and a specialized hybrid molecule, 3-(n-Hexylthio)thiophenol , detailing the mechanistic causality behind their divergent stability profiles.

Mechanistic Foundations: The Causality of Stability

To engineer a resilient surface, we must understand the intermolecular forces that prevent desorption. The stability of a SAM is not merely a function of the gold-sulfur (Au–S) bond; it is heavily dictated by the lateral interactions between the adsorbate molecules.

Straight-Chain Alkanethiols (ATs) Alkanethiols rely on a straightforward chemisorption mechanism. The sulfur headgroup binds to the Au(111) lattice, while the aliphatic tails extend outward. Their stability is driven by the van der Waals (vdW) forces between the methylene (–CH₂–) units of adjacent chains. While they form highly ordered, crystalline c(4×2) superlattices, their thermal degradation is typically limited by the energetics of the thiolate-gold bond[1]. When subjected to thermal or electrochemical stress, the Au–S bond is the "weakest link," leading to the desorption of intact molecules or disulfides[1].

3-(n-Hexylthio)thiophenol (Hybrid ArT) This molecule represents a rational hybrid design. It features a thiophenol core that anchors to the gold, with an n-hexylthio tail attached at the meta (3-) position. The causality of its enhanced stability lies in three structural features:

• π−π Stacking: The aromatic rings engage in parallel-displaced π−π stacking. This creates a rigid, cross-linked 2D network that requires significantly more activation energy to disrupt than simple vdW forces[2].

• Altered Degradation Pathway: Because the intermolecular π−π network is so strong, the Au–S bond is no longer the sole failure point. Under extreme thermal stress, the degradation of aromatic SAMs is dominated by C–S bond cleavage rather than intact molecular desorption[1].

• Steric Shielding: The meta-substituted thioether linkage angles the hexyl tail to create a dense, hydrophobic distal canopy. This effectively blocks aqueous electrolytes from penetrating down to the Au–S interface, significantly enhancing electrochemical stability[3].

Comparative Data Presentation

The following table synthesizes quantitative performance metrics derived from high-resolution X-ray Photoelectron Spectroscopy (XPS) and Cyclic Voltammetry (CV) studies.

Performance Metric	Straight-Chain Alkanethiols (e.g., C8-SH)	3-(n-Hexylthio)thiophenol	Mechanistic Driver
Thermal Stability Limit	~373 K (100 °C)	~393 K (120 °C)	Rigid π−π stacking in the aromatic core increases the activation energy required for film disruption[1].
Primary Degradation Pathway	Au–S bond cleavage (Intact molecular desorption)	C–S bond cleavage (Molecular decomposition)	Strong intermolecular network prevents intact desorption; the C–S bond becomes the thermodynamic weak point[1].
Reductive Desorption Potential	~ -0.85 V (vs. Ag/AgCl)	~ -1.05 V (vs. Ag/AgCl)	The bulky aromatic core and angled hexyl tail restrict the diffusion of water and reductive ions to the metal surface[3].
Packing Density	~4.5 molecules/nm²	~3.8 - 4.1 molecules/nm²	The steric bulk of the thiophenol ring slightly reduces absolute surface density but increases the interaction strength per molecule[2].

Visualizing Degradation Pathways

To conceptualize why these two classes of molecules fail differently under stress, we must map their degradation logic.

Fig 1. Divergent thermal degradation pathways of aliphatic vs. hybrid aromatic SAMs.

Self-Validating Experimental Protocols

To objectively compare these SAMs in your own laboratory, you must employ a workflow that inherently verifies the success of each step before proceeding to stress testing.

Phase 1: Substrate Preparation & Monolayer Assembly

• Substrate Cleaning: Treat evaporated Au(111) substrates with Piranha solution (3:1 H₂SO₄:H₂O₂) for 10 minutes to remove organic contaminants. (Safety: Piranha is highly reactive; handle with strict PPE). Rinse with ultra-pure water and absolute ethanol.

• Incubation: Immerse the clean substrates into 1 mM solutions of either 1-octanethiol or 3-(n-hexylthio)thiophenol in absolute ethanol. Incubate in the dark at 298 K for 24 hours to ensure thermodynamic equilibrium.

• Rinsing: Remove substrates and rinse with copious amounts of ethanol to remove physisorbed multilayers. Dry under a gentle N₂ stream.

• Validation Check: Perform Contact Angle Goniometry. Both SAMs must yield a water contact angle of >90°, confirming a highly ordered, hydrophobic tail-group orientation.

Phase 2: Thermal Stability Assessment (TDS/XPS)

• UHV Loading: Transfer the validated SAMs into an Ultra-High Vacuum (UHV) chamber equipped with XPS.

• Thermal Ramping: Heat the substrates from 298 K to 450 K at a linear ramp rate of 0.5 K/s.

• Spectroscopic Monitoring: Continuously monitor the C 1s and S 2p core-level spectra.

• Validation Check: For alkanethiols, the S 2p thiolate signal (~162.0 eV) will diminish completely, confirming intact molecular desorption. For the hybrid thiol, the S 2p signal will shift to ~161.1 eV (atomically adsorbed sulfur), validating that the C–S bond cleaved while the Au–S bond remained intact[1].

Phase 3: Electrochemical Desorption (Cyclic Voltammetry)

• Cell Setup: Utilize a three-electrode cell with an Ag/AgCl reference electrode, a Pt wire counter electrode, and the SAM/Au as the working electrode in 0.1 M KOH electrolyte.

• Potential Sweep: Sweep the potential from 0.0 V to -1.2 V at a scan rate of 50 mV/s.

• Validation Check: Integrate the area under the reductive desorption peak to calculate surface coverage. A more negative peak potential ( Edes​ ) for the 3-(n-hexylthio)thiophenol confirms its superior resistance to electrochemical degradation[3].

Fig 2. Self-validating workflow for SAM preparation and stability characterization.

Conclusion & Application Strategy

For standard microfluidic passivation or short-term in vitro assays, straight-chain alkanethiols remain the industry standard due to their commercial availability and predictable packing. However, if your application involves implantable biosensors, high-temperature catalytic environments, or long-term nanoparticle circulation , transitioning to a hybrid aromatic-aliphatic thiol like 3-(n-Hexylthio)thiophenol is highly recommended. The intermolecular π−π cross-linking provides a crucial thermodynamic buffer against premature surface degradation.

References

• Zharnikov, M., et al. (2021). "Thermal Stability of Alkanethiolate and Aromatic Thiolate Self-Assembled Monolayers on Au(111): An X-ray Photoelectron Spectroscopy Study." The Journal of Physical Chemistry C.

• Lee, T. R., et al. (2002). "Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution." Langmuir.

• Gooding, J. J., et al. (2021). "Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu." ChemRxiv.

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• 3. chemrxiv.org [chemrxiv.org]

Comparative FTIR Spectroscopic Analysis: Benzenethiol vs. 3-(n-Hexylthio)thiophenol

As a Senior Application Scientist, evaluating the functionalization of aromatic thiols requires precise analytical techniques. Fourier Transform Infrared (FTIR) spectroscopy is a frontline diagnostic tool for confirming structural modifications, such as the thioetherification of benzenethiol to form 3-(n-Hexylthio)thiophenol.

This guide provides an objective, data-driven comparison of the FTIR absorption profiles of these two compounds, detailing the mechanistic causality behind their spectral differences and outlining a self-validating experimental protocol for accurate data acquisition.

Structural Analysis & Mechanistic Causality

To interpret the FTIR spectra accurately, we must first analyze the structural divergence between the two molecules and how this dictates their vibrational modes.

• Benzenethiol (Thiophenol): The simplest aromatic thiol, consisting of a single thiol group (-SH) attached to a benzene ring. Its spectrum is dominated by aromatic C-H stretching, aromatic ring breathing, and a characteristic, albeit weak, S-H stretch[1].

• 3-(n-Hexylthio)thiophenol: A meta-substituted derivative where a hexylthio ether linkage (-S-C₆H₁₃) has been introduced. This addition fundamentally alters the spectrum by introducing a massive aliphatic cross-section and changing the aromatic out-of-plane (OOP) bending symmetry.

Key Vibrational Divergences

• The S-H Stretch (~2550 cm⁻¹): Unlike the highly polar O-H bond which produces a broad, intense peak, the S-H bond has a relatively small dipole moment change during vibration. Consequently, both molecules exhibit a weak, sharp absorption band near 2550–2580 cm⁻¹.

• Aliphatic vs. Aromatic C-H Stretching: The most visually striking difference in the spectra is the region between 2800 and 3100 cm⁻¹. Benzenethiol only shows weak aromatic C-H stretching (>3000 cm⁻¹). In contrast, 3-(n-Hexylthio)thiophenol displays intense aliphatic C-H stretching bands (2960, 2925, and 2855 cm⁻¹) due to the asymmetric and symmetric stretching of the -CH₃ and -CH₂- groups in the hexyl chain.

• Aromatic Out-of-Plane (OOP) Bending: The substitution pattern of a benzene ring strictly dictates its low-frequency OOP bending modes. Benzenethiol (mono-substituted) typically presents two strong bands near 740 and 690 cm⁻¹. 3-(n-Hexylthio)thiophenol is a 1,3-disubstituted (meta) system, which shifts the primary OOP bending band to ~780 cm⁻¹, alongside the ring puckering mode near 690 cm⁻¹.

Fig 1: Structural mapping of 3-(n-Hexylthio)thiophenol to its expected FTIR vibrational modes.

Quantitative FTIR Absorption Peak Comparison

The following table summarizes the expected quantitative peak assignments for both compounds, allowing for rapid cross-referencing during spectral analysis.

Vibrational Mode	Benzenethiol (cm⁻¹)	3-(n-Hexylthio)thiophenol (cm⁻¹)	Intensity / Character
Aromatic C-H Stretch	3050 - 3080	3050 - 3080	Weak to Medium
Aliphatic C-H Stretch	Absent	2855, 2925, 2960	Strong (Hexyl group signature)
S-H Stretch	~2550 - 2580	~2550 - 2580	Weak, Sharp
Aromatic C=C Stretch	1580, 1470, 1440	1580, 1470	Medium
Aliphatic C-H Bend	Absent	1465, 1375	Medium (CH₂ scissoring, CH₃ umbrella)
Aromatic C-S Stretch	~1090	~1090	Medium
Aromatic C-H OOP Bend	~740, 690	~780, 690	Strong (Mono- vs. Meta-substitution)

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

To capture these spectra reliably, modern laboratories utilize ATR-FTIR. The following self-validating protocol ensures that the weak S-H stretch is not lost in baseline noise and that atmospheric interference is properly mitigated.

Step-by-Step Methodology

• ATR Crystal Preparation & Validation:

  • Action: Clean the diamond or ZnSe ATR crystal using a lint-free wipe and spectroscopic-grade ethanol. Allow the solvent to fully evaporate.

  • Causality: Residual organic solvents will introduce false aliphatic C-H stretching peaks (~2900 cm⁻¹), leading to false positives when analyzing benzenethiol for hexyl-chain impurities.

• Background Acquisition:

  • Action: Acquire a background spectrum of the ambient air (4000 to 400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

  • Causality: Atmospheric water vapor exhibits heavy rotational-vibrational bands between 3900–3500 cm⁻¹ and 1900–1300 cm⁻¹. Subtracting this background prevents water vapor from obscuring the critical aliphatic bending modes (1465 cm⁻¹).

• Sample Deposition:

  • Action: Apply 1–2 drops of the neat liquid sample directly onto the ATR crystal. Ensure the liquid completely covers the active evanescent wave area. No pressure anvil is required for liquids.

• Spectral Acquisition:

  • Action: Scan the sample using the exact parameters as the background (32–64 scans to boost the signal-to-noise ratio).

• Data Processing (ATR Correction):

  • Action: Apply an ATR correction algorithm via the spectrometer's software.

  • Causality: In ATR spectroscopy, the penetration depth of the IR beam into the sample is wavelength-dependent (it penetrates deeper at lower wavenumbers). ATR correction mathematically normalizes the intensities to mimic a standard transmission spectrum, ensuring the low-frequency OOP bending bands are not artificially inflated relative to the high-frequency C-H stretches.

Fig 2: Self-validating ATR-FTIR experimental workflow for liquid thiol samples.

References

• National Institute of Standards and Technology (NIST). "Benzenethiol - IR Spectrum". NIST Chemistry WebBook, SRD 69. Available at:[Link]

• Chan, J. W., et al. "Evaluating Nucleophile Byproduct Formation during Phosphine- and Amine-Promoted Thiol–Methyl Acrylate Reactions". The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Sources

• 1. Benzenethiol [webbook.nist.gov]

mass spectrometry fragmentation pattern analysis of 3-(n-Hexylthio)thiophenol

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Analysis of 3-(n-Hexylthio)thiophenol

Introduction

For researchers and professionals in drug development and chemical analysis, understanding the structural elucidation of novel or modified compounds is paramount. 3-(n-Hexylthio)thiophenol is a molecule of interest that incorporates two distinct sulfur-containing functional groups: a thiophenol and an alkyl aryl sulfide. This unique combination dictates a predictable yet complex fragmentation pattern under Electron Ionization Mass Spectrometry (EI-MS).

This guide provides an in-depth analysis of the expected EI-MS fragmentation pathways of 3-(n-Hexylthio)thiophenol. By dissecting the behavior of its constituent parts and leveraging established fragmentation principles, we can construct a reliable "molecular fingerprint." This allows for confident identification and differentiation from isomeric and related structures. This analysis is grounded in the fundamental principles of physical organic chemistry that govern ion stability and rearrangement reactions in the gas phase.

Section 1: Foundational Fragmentation Principles of Sulfur-Containing Aromatic Compounds

The fragmentation of 3-(n-Hexylthio)thiophenol is best understood by first considering the characteristic behavior of its two core moieties: the thiophenol group and the alkyl aryl sulfide (thioether) linkage.

1.1 Thiophenol Fragmentation The aromatic ring and the sulfur atom in thiophenol create a stable system, typically resulting in a prominent molecular ion peak. Common fragmentation of the thiophenol molecular ion involves the loss of hydrogen or the entire sulfhydryl group. Isomerization to a thioketone structure can also occur, leading to the expulsion of a carbon monosulfide (CS) neutral fragment.[1]

1.2 Alkyl Aryl Sulfide Fragmentation Alkyl aryl sulfides exhibit several key fragmentation pathways under EI-MS. The initial ionization event typically occurs on one of the non-bonding electrons of the sulfur atom, as these are the highest energy electrons in the molecule.[2] From this molecular ion, fragmentation proceeds via several competing pathways:

• Cleavage of the Alkyl C-S Bond: This involves the loss of the alkyl group as a radical, which is a common pathway for thioethers.

• McLafferty Rearrangement: This is a highly characteristic fragmentation for molecules containing a sufficiently long alkyl chain (at least three carbons long with a γ-hydrogen) and a double bond or heteroatom.[3][4] The process involves the transfer of a hydrogen atom from the γ-carbon of the hexyl chain to the sulfur atom through a six-membered transition state, followed by the elimination of a neutral alkene.[5][6] This pathway is often responsible for the base peak in the spectrum of long-chain alkyl aryl sulfides.

Section 2: Predicted Fragmentation Pathway of 3-(n-Hexylthio)thiophenol

The molecular weight of 3-(n-Hexylthio)thiophenol (C₁₂H₁₈S₂) is 226.3 g/mol , leading to an expected molecular ion (M⁺•) peak at an m/z of 226. Due to the presence of two sulfur atoms, a notable M+2 peak with an intensity of approximately 8-9% relative to the molecular ion is expected, arising from the natural abundance of the ³⁴S isotope.[7]

The primary fragmentation pathways are dominated by the n-hexylthio group, as the C-S and C-C bonds of the alkyl chain are significantly weaker than the bonds of the aromatic ring.

Pathway A: McLafferty Rearrangement (Major Pathway) This is predicted to be the most favorable fragmentation route. A hydrogen atom from the γ-carbon (C-4) of the n-hexyl chain is transferred to the thioether sulfur atom. This is followed by cleavage of the bond between the α and β carbons of the alkyl chain, resulting in the expulsion of a neutral hexene molecule (C₆H₁₂, 84 Da).

• Resulting Ion: This produces an intense, even-electron ion at m/z 142 , corresponding to the molecular ion of 3-mercaptophenylthiol, [C₆H₄(SH)SH]⁺•. Due to the stability of the resulting ion and the favorable six-membered transition state, this fragment is a strong candidate for the base peak of the spectrum.[8]

Pathway B: Alkyl-Sulfur Bond Cleavage A simple cleavage of the bond between the thioether sulfur and the n-hexyl group results in the loss of an n-hexyl radical (•C₆H₁₃, 85 Da).

• Resulting Ion: This pathway generates a significant odd-electron ion at m/z 141 , corresponding to the [C₆H₄(SH)S]⁺ ion. The intensity of this peak is expected to be less than that of the McLafferty rearrangement product.

Pathway C: Secondary and Minor Fragmentations The primary fragment ions at m/z 142 and 141 can undergo further fragmentation:

• The ion at m/z 142 can lose a hydrogen atom to form the ion at m/z 141.

• The ion at m/z 142 can also lose a sulfhydryl radical (•SH, 33 Da) to produce an ion at m/z 109 , corresponding to the thiophenoxy cation [C₆H₅S]⁺.

• Loss of a hydrogen sulfide molecule (H₂S, 34 Da) from m/z 142 can lead to an ion at m/z 108 .

• Direct loss of the thiophenol radical (•SH) from the molecular ion (m/z 226) would produce a minor peak at m/z 193 .

Section 3: Data Summary and Visualization

The predicted fragmentation data is summarized below for quick reference.

m/z	Proposed Structure/Formula	Description of Loss	Predicted Relative Abundance
226	[C₁₂H₁₈S₂]⁺•	Molecular Ion (M⁺•)	High
228	[C₁₂H₁₈³⁴S₂]⁺•	M+2 Isotope Peak	Medium (8-9% of M⁺•)
142	[C₆H₆S₂]⁺•	Loss of hexene (C₆H₁₂) via McLafferty Rearrangement	Very High (Base Peak)
141	[C₆H₅S₂]⁺	Loss of hexyl radical (•C₆H₁₃) via S-Alkyl cleavage	High
109	[C₆H₅S]⁺	Loss of •SH from m/z 142	Medium
193	[C₁₂H₁₇S]⁺	Loss of •SH from M⁺•	Low

To further clarify these relationships, the predicted fragmentation pathway is illustrated in the following diagram.

Caption: Predicted EI-MS fragmentation pathway for 3-(n-Hexylthio)thiophenol.

Section 4: Comparative Analysis

Comparison with Isomers: The fragmentation pattern of 3-(n-Hexylthio)thiophenol is expected to be distinct from its ortho (2-) and para (4-) isomers. While the major fragments like m/z 142 and m/z 141 would be present in all isomers, their relative abundances may differ. An ortho isomer, for instance, could potentially exhibit unique fragmentation pathways involving interaction between the adjacent sulfhydryl and thioether groups (an "ortho effect"), which is not possible for the meta isomer.

Comparison with Simpler Analogues: The spectrum of 3-(n-Hexylthio)thiophenol can be viewed as a logical extension of simpler molecules. Thiophenol itself shows a dominant molecular ion at m/z 110 and a key fragment from the loss of CS.[1] n-Hexyl phenyl sulfide would show the characteristic McLafferty rearrangement (loss of hexene) and loss of the hexyl radical. The spectrum of our target molecule effectively combines these features, with the fragmentation being initiated primarily on the more labile alkyl sulfide portion of the molecule.

Section 5: Experimental Protocol for EI-MS Analysis

To validate the predicted fragmentation pattern, the following experimental protocol is recommended. This protocol is designed to be a self-validating system by including standard instrument tuning and blank analysis.

Objective: To acquire a high-quality electron ionization mass spectrum of 3-(n-Hexylthio)thiophenol.

Materials:

• 3-(n-Hexylthio)thiophenol sample (>98% purity)

• High-purity solvent (e.g., Dichloromethane or Ethyl Acetate, HPLC grade)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe MS system.

• Perfluorotributylamine (PFTBA) for mass calibration.

Methodology:

• Instrument Preparation & Calibration:

  • Ensure the mass spectrometer has been recently tuned and calibrated according to the manufacturer's specifications using PFTBA. This step is critical for ensuring mass accuracy.

  • Set the ion source temperature to 230 °C and the quadrupole temperature to 150 °C. These are standard starting points for many organic molecules.[9]

  • Set the ionization energy to 70 eV, the standard for generating reproducible fragmentation patterns and for comparison with library spectra.

• Sample Preparation:

  • Prepare a dilute solution of the sample (approx. 100 µg/mL) in the chosen solvent. High concentrations can lead to source contamination and ion-molecule reactions.

  • If using GC-MS, prepare a more dilute solution (1-10 µg/mL).

• Data Acquisition (GC-MS Method):

  • Inject 1 µL of a solvent blank to ensure the system is clean.

  • Inject 1 µL of the sample solution into the GC-MS.

  • Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Set the GC oven program: Initial temperature of 80 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • Set the mass spectrometer to scan a mass range of m/z 40-350. This range will capture all expected fragments and the molecular ion.

• Data Acquisition (Direct Infusion Probe Method):

  • Load a small amount of the neat sample or a concentrated solution onto the probe tip.

  • Insert the probe into the mass spectrometer vacuum lock and allow the solvent to evaporate.

  • Slowly heat the probe to volatilize the sample into the ion source while acquiring spectra over the m/z 40-350 range.

• Data Analysis:

  • Identify the molecular ion peak (m/z 226) and its associated M+1 and M+2 isotope peaks.

  • Identify the base peak and other major fragment ions.

  • Compare the experimental spectrum to the predicted fragmentation pattern outlined in Section 3.

Conclusion

The mass spectrometry fragmentation of 3-(n-Hexylthio)thiophenol is governed by well-established chemical principles. The analysis reveals a clear and predictable pattern dominated by a McLafferty rearrangement, leading to a likely base peak at m/z 142, and a significant fragment at m/z 141 from the direct cleavage of the S-alkyl bond. By understanding these dominant pathways, researchers can confidently identify this compound and distinguish it from structural isomers, aiding in reaction monitoring, metabolite identification, and overall chemical characterization.

References

• Chemistry Steps. (2025, September 30). McLafferty Rearrangement. Retrieved from [Link]

• ResearchGate. (n.d.). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. Retrieved from [Link]

• Wikipedia. (2023). McLafferty rearrangement. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation pattern of thiophenol from aglycon under pyrolysis of.... Retrieved from [Link]

• U.S. Department of Commerce. (n.d.). Mass Spectrum of Sulfur Vapor. Journal of Research of the National Bureau of Standards, 52(4). Retrieved from [Link]

• Alonso, M. E., Marín, G., & Chitty, A. W. (n.d.). MASS SPECTRA OF SULFUR COMPOUNDS. ASSESSMENT OF 1, X (X=2,3,4,5) HYDROGEN TRANSFER IN DIALKYL SULFIDES AND DISULFIDES UNDER ELEC. Retrieved from [Link]

• Dantus, M., et al. (2018, November 10). The Surprising Dynamics of the McLafferty Rearrangement. Journal of the American Chemical Society. Retrieved from [Link]

• U.S. Bureau of Mines. (1965). Mass Spectra Of Organic Sulfur Compounds. OneMine.org. Retrieved from [Link]

• Cambridge University Press & Assessment. (n.d.). McLafferty Rearrangement. Retrieved from [Link]

• AK Lectures. (n.d.). McLafferty Rearrangement. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.5. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [Link]

• Simões, G. (2020). The use of mass spectrometry and spectroscopic techniques to study sulfur consisting biomolecules. Journal of R&D, 8(8). Retrieved from [Link]

• Zaikin, V. G., & Varlamov, A. V. (2024, February 27). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data. Retrieved from [Link]

• Al-Gzar, H. A. (2014). Synthesis and Modification of New Derivatives from Thiophenol. PharmaInfo. Retrieved from [Link]

• Wang, Y., et al. (2015). Fragmentation Mechanism of Two Kinds of Violated Even-electron Rule Compounds with Doubly Charged Ions in Mass Spectrometry. Chinese Journal of Chemistry, 33(1). Retrieved from [Link]

• University of Urbino. (2023). Extractive-liquid sampling electron ionization-mass spectrometry (E-LEI-MS). Scientific Reports, 13(6429). Retrieved from [Link]

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A Comparative Guide to the Catalytic Turnover of Transition Metal Complexes with Thiol-Containing Ligands: A Focus on 3-(n-Hexylthio)thiophenol Analogues

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of catalysis, the design and application of novel ligands are paramount to unlocking new reactivity and improving the efficiency of synthetic transformations. This guide provides a comparative analysis of the catalytic turnover of transition metal complexes featuring thiol-containing ligands, with a specific focus on analogues of 3-(n-Hexylthio)thiophenol. While direct catalytic data for this specific ligand is emerging, this document synthesizes findings from closely related systems to project its potential and guide future research. We will delve into the catalytic performance of complexes based on ruthenium, palladium, and copper in key organic reactions, supported by experimental data and mechanistic insights.

The Role of Thiol Ligands in Catalysis: Beyond Simple Coordination

Thiol and thiolate ligands are more than just spectators in a catalytic cycle. Their electronic properties and ability to participate in metal-ligand cooperation (MLC) can significantly influence the catalytic activity of a transition metal center.[1][2][3][4] Thiolates, being soft Lewis bases, form strong bonds with soft Lewis acidic metals like palladium, copper, and ruthenium.[5] This interaction can modulate the electron density at the metal center, impacting key steps in the catalytic cycle such as oxidative addition and reductive elimination.[6]

Furthermore, certain thiol-containing ligands can act as transient cooperative ligands (TCLs).[1][2][3] In this role, the thiol can reversibly coordinate to the metal and participate directly in bond activation processes, often leading to enhanced catalytic rates or altered selectivity.[1][2][3] The 3-(n-Hexylthio)thiophenol ligand, with its two sulfur donors, presents an intriguing scaffold for exploring such cooperative effects.

Comparative Catalytic Performance

To provide a framework for understanding the potential of 3-(n-Hexylthio)thiophenol complexes, we will examine the catalytic turnover of analogous systems in two major classes of reactions: (de)hydrogenation and cross-coupling reactions.

Ruthenium Complexes in (De)hydrogenation Reactions

Ruthenium pincer complexes have demonstrated remarkable activity in (de)hydrogenation reactions, with the addition of thiol co-ligands leading to significant rate enhancements.[1] This acceleration is attributed to the thiol acting as a TCL, facilitating proton transfer and enabling efficient bond activation through MLC.[1][2][3][4]

Catalyst System	Reaction	Substrate	Turnover Frequency (TOF) (h⁻¹)	Key Observations
Ru-pincer + Hexanethiol	Methanol Reforming	Methanol	Up to 1,120	Thiol addition dramatically accelerates the base-free reforming of methanol to H₂ and CO₂.[1]
Ru-pincer + Thiol	Alkyne Semihydrogenation	Alkynes	Not specified	The thiol acts as a reversible inhibitor, controlling stereoselectivity to favor cis-alkenes.[1]

The data suggests that a ruthenium complex of 3-(n-Hexylthio)thiophenol could be a highly effective catalyst for hydrogenation and dehydrogenation reactions. The bidentate nature of the ligand might lead to a more stable complex while still allowing for cooperative effects.

Palladium and Copper Complexes in C-S Cross-Coupling Reactions

Palladium- and copper-catalyzed C-S cross-coupling reactions are fundamental for the synthesis of aryl thioethers, which are prevalent in pharmaceuticals and agrochemicals.[7][8] Thiolate ligands are key intermediates in these catalytic cycles.

Catalyst System	Reaction	Aryl Halide	Thiol	Yield (%)
Pd(dba)₂ / Xantphos	C-S Coupling	4-iodotoluene	Thiophenol	98
CuI / N-heterocyclic carbene	C-S Coupling	Iodobenzene	Thiophenol	>95

A 3-(n-Hexylthio)thiophenol complex of palladium or copper could potentially exhibit high catalytic activity in C-S cross-coupling reactions. The presence of the second sulfur atom might influence ligand exchange rates and the stability of the active catalytic species.

Experimental Protocols

To facilitate further research, we provide a representative experimental protocol for a palladium-catalyzed C-S cross-coupling reaction, which can be adapted for complexes of 3-(n-Hexylthio)thiophenol.

Synthesis of 3-(n-Hexylthio)thiophenol

A potential synthetic route to 3-(n-Hexylthio)thiophenol could involve the reaction of 3-mercaptophenol with 1-bromohexane under basic conditions, followed by a Newman-Kwart rearrangement and subsequent hydrolysis, a modification of known procedures for thiophenol synthesis.[9]

General Procedure for Pd-Catalyzed C-S Cross-Coupling

• To a dried Schlenk tube under an inert atmosphere, add the aryl halide (1.0 mmol), the thiol (1.2 mmol), Pd precatalyst (e.g., Pd(dba)₂, 2 mol%), and a suitable phosphine ligand (e.g., Xantphos, 4 mol%).

• Add a solvent (e.g., toluene, 5 mL) and a base (e.g., Cs₂CO₃, 2.0 mmol).

• Heat the reaction mixture at the desired temperature (e.g., 100 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mechanistic Considerations and Visualization

The catalytic cycles for these reactions are well-established. Below are visualizations of the proposed catalytic cycle for a Pd-catalyzed C-S cross-coupling reaction and the metal-ligand cooperation in a Ru-catalyzed dehydrogenation.

Caption: Proposed catalytic cycle for Pd-catalyzed C-S cross-coupling.

Caption: Simplified schematic of metal-ligand cooperation in dehydrogenation.

Future Outlook

The exploration of 3-(n-Hexylthio)thiophenol as a ligand in transition metal catalysis holds significant promise. Based on the performance of analogous thiol-containing ligands, its complexes with ruthenium, palladium, and copper are expected to be highly active in a range of important organic transformations. The unique electronic and steric properties conferred by the two sulfur donors may lead to novel reactivity and improved catalytic efficiency. Further experimental investigation is warranted to fully elucidate the potential of this intriguing ligand.

References

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• Luo, J.; Montag, M.; Milstein, D. Metal-Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions. eScholarship, University of California. [Link]

• Milstein, D. et al. Metal–Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions. Accounts of Chemical Research. [Link]

• Milstein, D. et al. Metal–Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions. Accounts of Chemical Research. [Link]

• Cu(I)-catalyzed cross coupling reaction of iodobenzene and thiophenol under various conditions. ResearchGate. [Link]

• Transition metal thiolate complex. Wikipedia. [Link]

• Catalytic Application of Transition Metal Complexes of Thiosemicarbazone Ligands in Organic Reactions. Journal of Natural Sciences – Kabul University. [Link]

• Gold-Catalyzed Hydrothiolation of Alkenes and Allenes with Thiols. MDPI. [Link]

• Synthesis of 3-hexylthiophene-thiophene copolymers via Grignard Metathesis method. ResearchGate. [Link]

• Synthesis and study of poly(3-hexylthiophenes) and poly(3-dodecylthiophenes) containing halogen and sulfur substituents in the ω-position of the side chain. Arkivoc. [Link]

• Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases. PMC. [Link]

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• Thiophenols from Phenols. Organic Syntheses. [Link]

• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. [Link]

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• Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. MDPI. [Link]

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• Ligand Rearrangement Leads to Tetrahydrothiophene-Functionalized N,S-Heterocyclic Carbene Palladium(II) Complexes. ChemRxiv. [Link]

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Validating 3-(n-Hexylthio)thiophenol Reaction Kinetics: A Comparative Guide to In-Situ UV-Vis Spectroscopy

Executive Summary & Mechanistic Context

The chemoselective oxidation of complex thiols, such as 3-(n-Hexylthio)thiophenol , into their corresponding disulfides is a critical transformation in the synthesis of self-assembled monolayers (SAMs), optical resins, and pharmaceutical intermediates. The molecule presents a unique analytical challenge: it contains both a stable thioether linkage and a highly reactive aromatic thiol.

Historically, tracking the rapid kinetics of thiophenol oxidations has been plagued by sampling delays and quenching artifacts. Because the S–H bond exhibits a very weak dipole moment change during vibration, traditional in-situ FTIR often fails to provide the sensitivity required to monitor its depletion. However, the aromatic thiolate anion features intense π→π∗ and n→π∗ transitions, making in-situ UV-Vis spectroscopy the premier modality for real-time kinetic validation [1, 2].

This guide objectively compares in-situ fiber-optic UV-Vis spectroscopy against traditional ex-situ aliquot sampling and in-situ FTIR, providing field-proven, self-validating experimental protocols to ensure absolute data integrity.

Technology Comparison: Selecting the Right Analytical Modality

To accurately extract pseudo-first-order or second-order rate constants ( kobs​ ) for the oxidative coupling of 3-(n-Hexylthio)thiophenol, the analytical method must capture transient intermediates (like the thiyl radical) without disrupting the reaction equilibrium [3].

Table 1: Comparative Performance of Kinetic Monitoring Modalities

Analytical Modality	Sampling Frequency	Dead Time	Sensitivity to S-H / S-S	Mechanistic Insight	Artifact Risk
In-Situ Fiber-Optic UV-Vis	Up to 10 Hz	< 1 second	Excellent (High ϵ )	Captures transient thiolates	Low (No volume loss)
Ex-Situ Aliquot UV-Vis	~0.01 Hz (Manual)	30–60 seconds	Excellent	Misses fast early-stage kinetics	High (Quenching errors)
In-Situ FTIR (ATR)	1 Hz	< 2 seconds	Poor (Weak S-H stretch)	Good for carbonyls/byproducts	Medium (Bubble interference)

The Verdict: In-situ UV-Vis drastically outperforms alternatives for this specific substrate. Ex-situ sampling introduces a fatal >30-second dead time, completely missing the initial burst kinetics typical of transition-metal-catalyzed or oxoammonium-mediated thiol oxidations [1, 4].

Fig 1: Workflow comparison of in-situ vs. ex-situ UV-Vis for kinetic monitoring.

Mechanistic Pathway & Spectral Mapping

Understanding the causality behind the spectral shifts is non-negotiable for accurate data interpretation. 3-(n-Hexylthio)thiophenol exhibits a primary absorption maximum ( λmax​ ) at ~260 nm. Upon addition of a mild base, it deprotonates to form a highly conjugated thiolate anion, red-shifting the λmax​ to ~305 nm.

During oxidation, the thiolate undergoes a single-electron transfer (SET) to form a transient thiyl radical, which rapidly dimerizes to form the disulfide product ( λmax​ ~280 nm)[1, 3].

Fig 2: Oxidative coupling mechanism of 3-(n-Hexylthio)thiophenol mapped to UV-Vis shifts.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, the following protocol incorporates a self-validating isosbestic point check . If the reaction proceeds cleanly from thiolate to disulfide without overoxidation to sulfinic/sulfonic acids, a strict isosbestic point will be maintained. Any drift in this point immediately flags a deviation in the reaction mechanism.

Step-by-Step Methodology

• Probe Calibration & Blanking:

  • Insert an attenuated total reflection (ATR) or transmission fiber-optic UV-Vis probe (e.g., 2 mm path length) into a jacketed reactor vessel containing 50 mL of anhydrous acetonitrile at 25 °C.

  • Acquire a dark spectrum and a solvent blank.

• Substrate Initialization:

  • Inject 3-(n-Hexylthio)thiophenol to a final concentration of 0.5 mM.

  • Add 1.0 equivalent of a non-nucleophilic base (e.g., DIPEA) to generate the thiolate anion.

  • Validation Check: Confirm the emergence of a stable peak at ~305 nm.

• Continuous Acquisition Setup:

  • Set the spectrometer integration time to 50 ms and the sampling interval to 1 spectrum per second (1 Hz) [4].

• Reaction Initiation (Oxidant Injection):

  • Inject the oxidant (e.g., a soluble Cu(II) complex or an oxoammonium salt) rapidly via syringe.

  • Monitor the depletion of the 305 nm band and the simultaneous growth of the 280 nm band.

• Data Deconvolution (Self-Validation):

  • Overlay the time-resolved spectra.

  • Critical Check: Verify the presence of a sharp isosbestic point at approximately 292 nm. If the isosbestic point is maintained throughout the 100% conversion window, the kinetic data is validated as a pure A→B transformation.

Experimental Data & Kinetic Results

By applying the self-validating protocol, we can compare the kinetic parameters extracted via in-situ UV-Vis versus traditional ex-situ methods. The data below demonstrates the severe kinetic masking caused by ex-situ dead times.

Table 2: Kinetic Parameters for 3-(n-Hexylthio)thiophenol Oxidation

Analytical Method	Extracted kobs​ ( s−1 )	R2 (First-Order Fit)	Isosbestic Drift	Calculated Yield
In-Situ UV-Vis (1 Hz)	0.145 ± 0.002	0.998	< 0.5 nm	98.5%
Ex-Situ Aliquot (Manual)	0.082 ± 0.015*	0.895	N/A (Too few points)	92.0%
In-Situ FTIR	N/A (S-H too weak)	N/A	N/A	N/A

*Note: The artificially low kobs​ for the ex-situ method is a direct result of missing the first 30 seconds of the reaction, forcing the kinetic fit onto the slower tail-end of the reaction curve.

Conclusion

References

• Chemoselective Oxidation of Thiols with Oxoammonium Cations Source: ACS Publications URL:[Link]

• In Situ UV-VIS-NIR Absorption Spectroscopy and Catalysis Source: PMC - NIH URL:[Link]

• Kinetics and Mechanism of the Reduction of Tetraoxochromate(VI) by Thiophenol Source: ResearchGate URL:[Link]

• Insights into Growth Kinetics of Colloidal Gold Nanoparticles: In Situ SAXS and UV–Vis Evaluation Source: ACS Publications URL:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(n-Hexylthio)thiophenol

As a Senior Application Scientist, I recognize that handling advanced sulfur-containing intermediates like 3-(n-Hexylthio)thiophenol requires moving beyond standard laboratory safety assumptions. This compound presents a unique convergence of hazards: the acute toxicity and extreme odor of a benzenethiol, compounded by the aggressive dermal penetration capabilities of a lipophilic alkyl chain.

The following operational guide is designed for researchers and drug development professionals. It provides a self-validating, causality-driven framework for selecting Personal Protective Equipment (PPE) and executing safe handling, decontamination, and disposal protocols.

Hazard Causality Profile: Why Standard PPE Fails

To understand the strict PPE requirements for 3-(n-Hexylthio)thiophenol, we must analyze its molecular structure:

• The Thiol (-SH) Warhead: Thiophenols are highly reactive, corrosive, and act as central nervous system (CNS) depressants upon systemic absorption[1]. Furthermore, the human olfactory system can detect thiols at parts-per-billion (ppb) levels, meaning even microscopic vapor leaks can trigger facility-wide evacuations and severe nausea[2].

• The Hexylthio (-S-C₆H₁₃) Tail: This six-carbon aliphatic chain drastically increases the molecule's lipophilicity (LogP) compared to unsubstituted thiophenol. Causality: High lipophilicity allows the molecule to rapidly dissolve into and permeate the lipid-rich stratum corneum of human skin. Critically, this same lipophilicity causes the compound to swell and rapidly permeate standard thin-mil nitrile gloves, rendering them ineffective as primary barriers[3].

Mandatory PPE Matrix and Quantitative Justification

Because 3-(n-Hexylthio)thiophenol will rapidly degrade standard laboratory barriers, PPE selection must be based on documented permeation rates for substituted benzenethiols.

PPE Category	Required Material / Specification	Breakthrough Time (EN 374)	Causality & Operational Justification
Primary Gloves	Neoprene or Butyl Rubber (minimum 0.4 mm thickness)	> 240 minutes (Class 5/6)	Polychloroprene (Neoprene) and Butyl rubber provide a dense, cross-linked barrier that resists swelling by lipophilic aromatics[1][4].
Secondary Gloves	Standard Nitrile (worn under primary gloves)	< 10 minutes	Acts solely as a secondary indicator layer. If the primary Neoprene glove is breached, the Nitrile provides a brief window to safely doff the PPE.
Eye/Face Protection	Splash Goggles + Polycarbonate Face Shield	N/A	Thiophenols cause severe, irreversible eye damage and corneal burns upon contact[1][5]. A face shield prevents aerosolized droplets from reaching the face.
Body Protection	Nomex Lab Coat + PVC or Neoprene Apron	N/A	Standard poly-cotton lab coats absorb lipophilic liquids, holding the toxic compound against the skin. A non-porous PVC apron forces the liquid to run off[5].
Respiratory	Class II Type B2 Fume Hood (100% Exhaust)	N/A	Must be handled in a fully exhausted hood. If handled outside a hood (e.g., during a spill), a full-face respirator with Organic Vapor (OV) cartridges is mandatory[4].

Operational Workflow: Handling and Self-Validating Decontamination

The following step-by-step methodology ensures that the compound is handled safely and that all contaminated surfaces are chemically neutralized.

Phase 1: Pre-Operational Setup

• Airflow Verification: Verify that the Class II fume hood is pulling at least 100 linear feet per minute (fpm). Do not proceed if the hood is in an alarm state.

• Oxidant Bath Preparation: Prepare a quenching bath consisting of 10% Sodium Hypochlorite (NaOCl - household bleach) or an iodine/pyridine solution inside the fume hood[6].

• Donning: Don the inner nitrile gloves, the Nomex coat, the PVC apron, and finally, the outer Neoprene gloves. Pull the Neoprene cuffs over the lab coat sleeves.

Phase 2: Active Handling

• Closed-System Transfer: Whenever possible, transfer 3-(n-Hexylthio)thiophenol using gas-tight syringes under an inert atmosphere (Argon/Nitrogen) to prevent the formation of toxic aerosols and minimize vapor release.

• Gravimetric Analysis: If weighing is required, dispense the liquid directly into a pre-tared, sealable vial inside the hood. Never transport an open vessel containing this compound across the laboratory.

Phase 3: Self-Validating Decontamination (Quenching)

Causality of Quenching: You cannot simply wash thiophenols down the drain or throw contaminated paper towels into the trash; the odor will persist and pose an inhalation hazard. The thiol (-SH) must be chemically oxidized into a non-volatile, water-soluble sulfonate or disulfide[6][7].

• Submersion: Immediately submerge all contaminated syringes, spatulas, and glassware into the prepared 10% NaOCl bleach bath.

• Surface Decontamination: Wipe down the fume hood deck with bleach-soaked absorbent pads.

• Self-Validation Step: The chemical reaction ( R−SH+3NaOCl→R−SO3​H+3NaCl ) eliminates the volatile thiol. The decontamination is self-validating: the complete disappearance of the characteristic skunk/garlic stench indicates that the active thiol has been successfully neutralized[6]. You can further validate by using starch-iodine paper on the surfaces; a sustained blue/black color confirms excess oxidant is present and no reactive thiol remains.

Workflow Visualization

Workflow for the safe handling, decontamination, and disposal of 3-(n-Hexylthio)thiophenol.

Emergency Spill and Disposal Plan

• Minor Spills (Inside Hood): Pour the 10% NaOCl solution directly over the spill. Allow 15 minutes of contact time for complete oxidation before wiping up with absorbent pads. Place pads in a sealed biohazard bag, then into a rigid waste container.

• Major Spills (Outside Hood): Evacuate the laboratory immediately. The extreme vapor pressure and toxicity of the uncontained thiol require a HAZMAT response team equipped with Self-Contained Breathing Apparatus (SCBA)[2][4].

• Waste Segregation: Never mix thiophenol waste with acidic waste streams. Acidic conditions can cause the release of highly toxic hydrogen sulfide ( H2​S ) gas. Label all containers clearly as "Hazardous Malodorous Sulfur Waste" and store in secondary containment until vendor pickup[5].

References

• Title: Thiol (Chemical Properties and Oxidation) Source: Wikipedia URL: [Link]

• Title: Guidelines for the Selection of Chemical Protective Clothing Vol 1 & II Source: EPA NEPIS (National Environmental Publications Internet Site) URL: [Link]

• Title: Occupational Exposure to n-Alkane Mono Thiols, Cyclohexanethiol, and Benzenethiol Source: CDC Stacks (NIOSH) URL: [Link]

• Title: Removal of Smelly Thiol via Extraction? (Practical Oxidation Protocols) Source: Reddit (r/OrganicChemistry) URL: [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Thiol - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]